Fmoc-met(O2)-OH

• CAS: 163437-14-7

Core Science & Biosynthesis

The Strategic Imperative of Fmoc-Met(O2)-OH in Modern Peptide Synthesis: A Technical Guide

For Immediate Release to the Scientific Community

In the intricate world of peptide synthesis, the management of reactive amino acid side chains is paramount to achieving high-purity, functionally-active target molecules. Methionine, with its nucleophilic thioether side chain, presents a persistent challenge due to its susceptibility to oxidation. This guide provides an in-depth technical analysis of the strategic use of Nα-Fmoc-L-methionine sulfone (Fmoc-Met(O2)-OH), a pre-oxidized building block, in solid-phase peptide synthesis (SPPS). We will explore the core rationale for its application, its distinct advantages over other mitigation strategies, and detailed protocols for its successful implementation. This document is intended for researchers, scientists, and drug development professionals seeking to enhance the robustness and efficiency of their peptide synthesis workflows.

The Methionine Oxidation Conundrum in Peptide Synthesis

Methionine's thioether is readily oxidized to methionine sulfoxide (Met(O)) and, irreversibly under typical biological conditions, to methionine sulfone (Met(O2)).[1][2] This oxidation can occur at various stages of Fmoc-SPPS, most notably during the final cleavage from the resin with trifluoroacetic acid (TFA).[3] The unintended formation of Met(O) introduces diastereomers, complicating purification and potentially altering the peptide's biological activity.[3]

While various strategies exist to mitigate this issue, such as the addition of scavengers to the cleavage cocktail, these are not always completely effective. An alternative approach is to preemptively address the oxidation by using a protected or pre-oxidized form of methionine.

Strategic Decision-Making: Fmoc-Met(O2)-OH vs. Other Protective Strategies

The choice of which methionine derivative to employ is a critical decision in the design of a peptide synthesis strategy. The primary alternatives to unprotected Fmoc-Met-OH are Fmoc-Met(Trt)-OH, Fmoc-Met(O)-OH, and Fmoc-Met(O2)-OH.

Derivative	Protection Strategy	Key Advantages	Key Disadvantages
Fmoc-Met-OH	None	Cost-effective for routine synthesis.	Highly susceptible to oxidation and S-alkylation during cleavage.[3]
Fmoc-Met(Trt)-OH	Acid-labile trityl group	Excellent protection against oxidation and S-alkylation during synthesis.	Higher cost; requires specific scavengers (e.g., TIS) to prevent side reactions from the released trityl cation.[3]
Fmoc-Met(O)-OH	Reversible Oxidation (Sulfoxide)	Improves solubility and reduces aggregation of hydrophobic peptides during synthesis.[4] Can be reduced back to methionine post-synthesis.	Introduces a chiral center, leading to diastereomers. Reduction step adds complexity to the workflow.
Fmoc-Met(O2)-OH	Irreversible Oxidation (Sulfone)	Chemically inert to standard SPPS and cleavage conditions. Allows for the study of irreversible oxidation effects. Can act as a stable mimic of other functional groups.	Permanent modification; the sulfone cannot be reduced back to a thioether.

The core purpose of using Fmoc-Met(O2)-OH is to introduce a stable, permanently oxidized methionine residue into a peptide sequence. This strategy is employed not as a temporary protecting group, but as a means to achieve a specific final peptide analog with unique properties.

The Rationale for Incorporating Methionine Sulfone

The deliberate incorporation of methionine sulfone into a peptide sequence serves several key scientific purposes:

• Investigating the Effects of Irreversible Oxidation: It allows researchers to precisely study the impact of permanent methionine oxidation on a peptide's structure, stability, and biological function.[5] This is particularly relevant in the study of diseases associated with oxidative stress.

• Modulating Peptide Conformation and Properties: The highly polar sulfone group can significantly alter a peptide's physicochemical properties. It has been shown to influence secondary structure, for instance, by promoting the formation of β-sheets.[6] This conformational control can be exploited to engineer peptides with specific structural or interactive properties.

• Mimicking Other Functional Groups: The tetrahedral geometry and negative charge distribution of the sulfone group can make it a stable mimic of other important functionalities, such as the phosphate group in phosphotyrosine. This allows for the synthesis of non-hydrolyzable peptide analogs for studying signaling pathways.

• Enhancing Stability: The sulfone group is chemically robust and resistant to further oxidation, providing a stable endpoint for methionine modification.

A notable application is in the study of amyloid-beta (Aβ) peptides, where methionine oxidation has been shown to decrease aggregation and toxicity.[1][7] The use of Fmoc-Met(O2)-OH allows for the synthesis of Aβ analogs with a permanent modification at the methionine residue to investigate these effects.

Experimental Protocols for the Use of Fmoc-Met(O2)-OH in Fmoc-SPPS

Fmoc-Met(O2)-OH integrates seamlessly into standard Fmoc/tBu solid-phase peptide synthesis protocols.[5] The sulfone moiety is stable to the basic conditions of Fmoc deprotection and the acidic conditions of final cleavage.

Coupling of Fmoc-Met(O2)-OH

Materials:

• Fmoc-Met(O2)-OH

• Resin with a free N-terminal amine

• Coupling reagent (e.g., HBTU, HATU)

• Base (e.g., DIPEA)

• DMF (peptide synthesis grade)

Protocol:

• Resin Preparation: Swell the resin in DMF for at least 30 minutes. Perform Fmoc deprotection of the N-terminal amino acid on the resin using 20% piperidine in DMF. Wash the resin thoroughly with DMF.

• Activation of Fmoc-Met(O2)-OH: In a separate vessel, dissolve Fmoc-Met(O2)-OH (3-5 equivalents relative to the resin loading), the coupling reagent (e.g., HBTU, 3-5 equivalents), and the base (e.g., DIPEA, 6-10 equivalents) in DMF.

• Coupling Reaction: Add the activated Fmoc-Met(O2)-OH solution to the deprotected resin. Agitate the reaction mixture for 1-2 hours at room temperature.

• Monitoring the Coupling: Perform a Kaiser test on a small sample of the resin. A negative result (yellow beads) indicates complete coupling. If the test is positive, the coupling step should be repeated.

• Washing: After complete coupling, wash the resin thoroughly with DMF to remove excess reagents and byproducts.

dot

Caption: Workflow for the coupling of Fmoc-Met(O2)-OH in SPPS.

Final Cleavage and Deprotection

The sulfone group is stable to standard TFA-based cleavage cocktails.

Materials:

• Peptide-resin

• Cleavage cocktail (e.g., TFA/TIS/water, 95:2.5:2.5)

• Cold diethyl ether

Protocol:

• Final Fmoc Deprotection: Remove the N-terminal Fmoc group from the final amino acid.

• Resin Washing and Drying: Wash the peptide-resin thoroughly with DMF, followed by DCM, and then methanol. Dry the resin under vacuum.

• Cleavage: Add the cleavage cocktail to the dried resin and allow the reaction to proceed for 2-3 hours at room temperature.

• Peptide Precipitation: Filter the resin and collect the filtrate. Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

• Isolation: Centrifuge the mixture to pellet the peptide. Decant the ether and wash the pellet with cold ether. Dry the crude peptide under vacuum.

Visualization of Key Chemical Structures

dot

Caption: Oxidation states of the methionine side chain.

Conclusion

The use of Fmoc-Met(O2)-OH is a sophisticated strategy in peptide synthesis that goes beyond simple protection. It is a tool for the deliberate and permanent incorporation of a methionine sulfone moiety to create peptide analogs with specific, altered properties. By understanding the rationale behind its use and following robust protocols, researchers can leverage Fmoc-Met(O2)-OH to advance their studies in areas ranging from neurodegenerative diseases to the fundamental principles of protein structure and function. This guide provides the foundational knowledge for the successful application of this valuable building block in modern peptide chemistry.

References

• Methionine sulfoxide- and sulfone-containing peptide synthesis: management of a relevant post-translational modification in proteins. (2015). Chimica Oggi/Chemistry Today, 33(2). [Link]

• (PDF) Methionine sulfoxide- and sulfone-containing peptide synthesis: management of a relevant post-translational modification in proteins. (2015). ResearchGate. [Link]

• [Solid phase synthesis of beta amyloid (1-42)]. (1995). Bioorganicheskaia khimiia, 21(6), 415-423. [Link]

• Methionine sulfoxide- and sulfone-containing peptide synthesis: management of a relevant post-translational modification in proteins. (2015). CNR-IRIS. [Link]

• Three Decades of Amyloid Beta Synthesis: Challenges and Advances. (2021). Frontiers in Chemistry, 9, 733424. [Link]

• Synthesis of biologically important neutral amylo-β peptide by using improved Fmoc solid-phase peptide synthetic strategy. (2020). ResearchGate. [Link]

• Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation-Prone Peptides. (2018). ChemistryOpen, 7(1), 85-90. [Link]

• Sulfur Switches for Responsive Peptide Materials. (2017). Accounts of Chemical Research, 50(8), 1935-1944. [Link]

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An In-depth Technical Guide to the Physicochemical Characteristics of Fmoc-Methionine Sulfone

Abstract

This technical guide provides a comprehensive overview of the physicochemical characteristics of N-α-(9-Fluorenylmethoxycarbonyl)-L-methionine sulfone (Fmoc-Met(O₂)-OH). Intended for researchers, scientists, and professionals in drug development and peptide chemistry, this document delves into the synthesis, purification, and analytical characterization of this crucial building block. By integrating established scientific principles with practical insights, this guide aims to be an authoritative resource for the effective utilization of Fmoc-methionine sulfone in advanced chemical applications.

Introduction: The Significance of Methionine Oxidation in Peptide Science

Methionine, a sulfur-containing amino acid, plays a critical role in the structure and function of peptides and proteins. Its thioether side chain is susceptible to oxidation, leading to the formation of methionine sulfoxide (Met(O)) and, under more stringent conditions, methionine sulfone (Met(O₂)). While often considered a detrimental post-translational modification, the controlled incorporation of these oxidized forms into peptide sequences has emerged as a valuable tool in drug discovery and development.[1][2]

Fmoc-methionine sulfone, in particular, offers unique advantages. The sulfone moiety significantly increases the polarity and stability of the amino acid derivative.[3] This enhanced solubility can be beneficial in the synthesis of aggregation-prone or hydrophobic peptides, facilitating their purification by techniques such as high-performance liquid chromatography (HPLC).[3] Furthermore, the introduction of a methionine sulfone residue can modulate the conformational properties and biological activity of a peptide, making it a key component in the design of novel therapeutics.[3]

This guide will provide a detailed exploration of the essential physicochemical properties of Fmoc-methionine sulfone, offering both theoretical understanding and practical methodologies for its application.

Core Physicochemical Properties

A thorough understanding of the fundamental physicochemical characteristics of Fmoc-methionine sulfone is paramount for its successful application in synthesis and analysis.

Molecular Structure and Identity

Property	Value	Source(s)
Chemical Name	N-α-(9-Fluorenylmethoxycarbonyl)-L-methionine sulfone	[3][4][5]
Synonyms	Fmoc-L-Met(O₂)-OH, Fmoc-Met(O₂)-OH	[3][4]
CAS Number	163437-14-7	[3]
Molecular Formula	C₂₀H₂₁NO₆S	[3][5]
Molecular Weight	403.5 g/mol	[3][5]

Physical and Chemical Characteristics

Property	Value	Source(s)
Appearance	White to off-white powder	[3]
Melting Point	151-171 °C	[3]
Optical Rotation	[α]²⁰D = -14 ± 2º (c=1% in DMF)	[3]
Purity	≥98% (HPLC)	[3]
Storage	Store at room temperature	[3]

Synthesis and Purification

The preparation of high-purity Fmoc-methionine sulfone is a critical first step for its use in peptide synthesis. The most common route involves the oxidation of Fmoc-L-methionine.

Synthesis Workflow: Oxidation of Fmoc-L-Methionine

The synthesis of Fmoc-methionine sulfone is typically achieved through the oxidation of the thioether side chain of Fmoc-L-methionine. A variety of oxidizing agents can be employed, with hydrogen peroxide being a common and effective choice.

Caption: Workflow for the synthesis of Fmoc-methionine sulfone.

Experimental Protocol: Synthesis of Fmoc-L-Methionine Sulfone

This protocol describes a general method for the oxidation of Fmoc-L-methionine to its sulfone derivative.

Materials:

• Fmoc-L-methionine

• Glacial acetic acid

• 30% Hydrogen peroxide (H₂O₂)

• Deionized water

• Ethanol

• Diethyl ether

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Büchner funnel and filter paper

Procedure:

• Dissolution: In a round-bottom flask, dissolve Fmoc-L-methionine in glacial acetic acid with stirring.

• Oxidation: Cool the solution in an ice bath. Slowly add an excess of 30% hydrogen peroxide dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to proceed at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC) or HPLC until the starting material is consumed.

• Precipitation: Once the reaction is complete, pour the reaction mixture into a beaker of ice-cold deionized water to precipitate the crude product.

• Isolation: Collect the white precipitate by vacuum filtration using a Büchner funnel.

• Washing: Wash the crude product with cold deionized water and then with cold diethyl ether to remove impurities.

• Drying: Dry the product under vacuum to yield crude Fmoc-L-methionine sulfone.

Purification by Recrystallization

Recrystallization is a crucial step to obtain high-purity Fmoc-methionine sulfone suitable for peptide synthesis.

Materials:

• Crude Fmoc-L-methionine sulfone

• Ethanol (or other suitable solvent system like ethanol/water)

• Deionized water

• Erlenmeyer flask

• Hot plate

• Ice bath

Procedure:

• Dissolution: In an Erlenmeyer flask, dissolve the crude product in a minimal amount of hot ethanol.

• Hot Filtration (if necessary): If any insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. Further cooling in an ice bath will promote crystallization.

• Isolation: Collect the purified crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold ethanol.

• Drying: Dry the purified Fmoc-L-methionine sulfone under vacuum. A patent for the purification of a similar compound, N-FMOC-L-leucine, suggests crystallization from an ethanol/water system.[6]

Analytical Characterization

A comprehensive analytical characterization is essential to confirm the identity and purity of the synthesized Fmoc-methionine sulfone.

Chromatographic Analysis: High-Performance Liquid Chromatography (HPLC)

HPLC is the primary method for assessing the purity of Fmoc-methionine sulfone. A reversed-phase C18 column is typically used with a gradient of acetonitrile in water, both containing 0.1% trifluoroacetic acid (TFA). The purity is determined by the area percentage of the main peak. Commercial suppliers report purities of ≥98%.[3]

Spectroscopic Analysis

FTIR spectroscopy can confirm the presence of key functional groups. Expected characteristic peaks include:

• N-H stretch: Around 3300 cm⁻¹

• C=O stretch (urethane and carboxylic acid): In the range of 1700-1750 cm⁻¹

• S=O stretch (sulfone): Strong absorptions around 1300-1350 cm⁻¹ and 1120-1160 cm⁻¹

Mass spectrometry is used to confirm the molecular weight of the compound. For Fmoc-methionine sulfone (C₂₀H₂₁NO₆S), the expected monoisotopic mass is approximately 403.11 g/mol . Electrospray ionization (ESI) is a common technique for analyzing such compounds.

Applications in Peptide Synthesis and Drug Development

Fmoc-methionine sulfone is a valuable building block in solid-phase peptide synthesis (SPPS).[3]

Caption: Role of Fmoc-methionine sulfone in SPPS and drug development.

The incorporation of methionine sulfone can:

• Enhance Peptide Solubility: The polar sulfone group can disrupt aggregation and improve the solubility of hydrophobic peptides, simplifying their handling and purification.[3]

• Modulate Biological Activity: The steric bulk and electronic properties of the sulfone group can alter the peptide's conformation and its interaction with biological targets.

• Increase Stability: Methionine sulfone is resistant to further oxidation, which can be advantageous in developing stable peptide-based therapeutics.

Safety and Handling

As with all laboratory chemicals, appropriate safety precautions should be taken when handling Fmoc-methionine sulfone. It is recommended to consult the Safety Data Sheet (SDS) provided by the supplier for detailed information on handling, storage, and disposal. Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.

Conclusion

Fmoc-methionine sulfone is a versatile and valuable reagent in the field of peptide chemistry. Its unique physicochemical properties, particularly its enhanced polarity and stability, make it an important tool for the synthesis of challenging peptide sequences and the development of novel peptide-based drugs. A thorough understanding of its synthesis, purification, and analytical characterization, as outlined in this guide, is essential for its effective application in research and development.

References

• Methionine sulfoxide- and sulfone-containing peptide synthesis: management of a relevant post-translational modification in prot - ResearchGate. (n.d.). Retrieved from [Link]

• (PDF) Methionine sulfoxide- and sulfone-containing peptide synthesis: management of a relevant post-translational modification in proteins - ResearchGate. (n.d.). Retrieved from [Link]

• Methionine oxidation – Knowledge and References - Taylor & Francis. (n.d.). Retrieved from [Link]

• Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol. (n.d.). Retrieved from [Link]

• Solubility and solvent effects of Fmoc-l-methionine in twelve mono-solvents: model correlation, molecular simulation and comparative analysis of different amino protecting groups - OUCI. (n.d.). Retrieved from [Link]

• Technical Support Information Bulletin 1157 - Aapptec Peptides. (n.d.). Retrieved from [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2) - UCI Department of Chemistry. (n.d.). Retrieved from [Link]

• Solubility and solvent effects of Fmoc-l-methionine in twelve mono-solvents: model correlation, molecular simulation and comparative analysis of different amino protecting groups | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• 1H NMR spectra of the diagnostic region of Fmoc‐MetO, with protons... - ResearchGate. (n.d.). Retrieved from [Link]

• CN103373940B - Novel process for synthesizing N-FMOC-amino acid crude product of non-active side chain - Google Patents. (n.d.).

• Solubilities of Amino Acids in Different Mixed Solvents. (n.d.). Retrieved from [Link]

• Fmoc-Met(O2)-OH [163437-14-7] - Aapptec Peptides. (n.d.). Retrieved from [Link]

• FTIR spectrum of L-methionine in its original form. - ResearchGate. (n.d.). Retrieved from [Link]

• impact of purification of fmoc-amino acids on peptide purity in solid phase peptide synthesis - Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry (AJPAMC). (n.d.). Retrieved from [Link]

• How to do the Fmoc amino acid recrystallization? - ResearchGate. (n.d.). Retrieved from [Link]

• WO2017000867A1 - Process of purifying methionine - Google Patents. (n.d.).

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• 6. CN103373940B - Novel process for synthesizing N-FMOC-amino acid crude product of non-active side chain - Google Patents [patents.google.com]

The Unwanted Sibling: A Technical Guide to Understanding Methionine Sulfone in Peptides

For Researchers, Scientists, and Drug Development Professionals

Foreword: Beyond a Simple Oxidation

In the intricate world of peptide science, methionine stands out as an amino acid with a dual personality. Its thioether side chain, a nucleophilic center, serves as a frontline defense against oxidative stress, readily scavenging reactive oxygen species (ROS). This initial oxidation to methionine sulfoxide is a reversible, often regulatory, post-translational modification, a testament to cellular resilience. However, under persistent or aggressive oxidative assault, the story takes a darker, irreversible turn with the formation of methionine sulfone. This guide delves into the profound implications of this second oxidation step, transforming our understanding of methionine from a simple hydrophobic residue into a critical determinant of peptide stability, function, and therapeutic viability. We will explore the chemical genesis of methionine sulfone, its far-reaching biological consequences, and the analytical strategies required to meticulously characterize and control its presence.

I. The Chemistry of an Irreversible Transformation: From Thioether to Sulfone

The journey from methionine to methionine sulfone is a two-step oxidative process. The initial, and reversible, oxidation converts the thioether to a sulfoxide, creating a chiral center and resulting in two diastereomers, (S)- and (R)-methionine sulfoxide.[1][2] This step is readily initiated by a variety of ROS, including hydrogen peroxide (H₂O₂) and hypochlorite.[3]

Under conditions of more potent oxidative stress, the sulfoxide undergoes a further, irreversible oxidation to form methionine sulfone.[1][4] This transformation fundamentally alters the physicochemical properties of the methionine side chain.

Property	Methionine	Methionine Sulfoxide	Methionine Sulfone
Oxidation State of Sulfur	-2	0	+2
Polarity	Non-polar	Polar	Highly Polar
Reversibility in vivo	N/A	Reversible (via MsrA/B enzymes)	Irreversible[4][5]
Molecular Weight Increase	N/A	+16 Da	+32 Da

The irreversibility of sulfone formation in biological systems is a critical distinction. While cells possess methionine sulfoxide reductases (MsrA and MsrB) that can reduce the sulfoxide back to methionine, there are no known enzymes capable of reducing the sulfone.[2][6][7]

II. Biological Ramifications: A Permanent Mark of Oxidative Damage

The conversion of methionine to its sulfone derivative is not a benign modification. It can have profound and lasting effects on peptide and protein structure and function.

Structural Perturbations and Loss of Function

The introduction of the highly polar sulfone group can disrupt the hydrophobic core of a protein, leading to misfolding, aggregation, and a loss of biological activity.[4] The increased polarity can alter peptide-protein interactions and disrupt critical binding events. For instance, the oxidation of a specific methionine in the elastase inhibitor in human lung tissue to its sulfone form by agents in cigarette smoke is implicated as a cause of emphysema.[1]

A Biomarker for Severe Oxidative Stress

The presence of methionine sulfone in biological samples is a strong indicator of severe and prolonged oxidative stress.[8] Since the sulfoxide form can be enzymatically repaired, the accumulation of the sulfone signifies that the cellular antioxidant defense mechanisms have been overwhelmed. The ratio of methionine sulfoxide to methionine is often used as an index of oxidative stress.[9]

III. Implications in Therapeutic Peptide Development

For scientists in drug development, the oxidation of methionine residues in therapeutic peptides is a major concern, impacting product stability, efficacy, and safety.

Impact on Stability and Aggregation

The increased polarity resulting from methionine oxidation can, in some instances, improve the solubility of aggregation-prone peptides, facilitating their synthesis and purification.[10][11] However, the irreversible nature of sulfone formation can lead to a heterogeneous drug product with altered pharmacological properties. The presence of methionine sulfone can be a critical quality attribute that needs to be carefully monitored and controlled.

Mitigation Strategies During Synthesis and Formulation

Preventing the formation of methionine sulfone during peptide synthesis and storage is paramount. Several strategies can be employed:

• Inert Atmosphere: Performing synthesis and handling under an inert atmosphere (e.g., nitrogen or argon) minimizes exposure to oxygen.[12]

• Scavengers in Cleavage Cocktails: The addition of reducing agents or scavengers to the cleavage cocktail during solid-phase peptide synthesis (SPPS) can suppress oxidation. Common additives include dithiothreitol (DTT), dimethylsulfide, and ammonium iodide.[12][13][14]

• Controlled Oxidation and Reduction: In some cases, intentionally oxidizing methionine to the sulfoxide form can aid in the synthesis and purification of difficult peptides. The sulfoxide is then reduced back to methionine in a subsequent step.[10][14]

Experimental Protocol: Prevention of Methionine Oxidation During SPPS Cleavage

This protocol outlines the use of a scavenger-containing cleavage cocktail to minimize methionine oxidation during the final cleavage step of Fmoc-based solid-phase peptide synthesis.

Materials:

• Peptide-bound resin

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water (H₂O)

• Dithiothreitol (DTT)

• Cold diethyl ether

• Centrifuge tubes

• Shaker or rocker

Procedure:

• Resin Preparation: Place the dried peptide-bound resin in a suitable reaction vessel.

• Cocktail Preparation: Prepare the cleavage cocktail by combining the following reagents in the specified ratio: 95% TFA, 2.5% H₂O, 2.5% TIS, and 1-5% DTT (w/v).

• Cleavage Reaction: Add the cleavage cocktail to the resin (approximately 10 mL per gram of resin).

• Incubation: Gently agitate the mixture at room temperature for 2-4 hours.

• Peptide Precipitation: Filter the resin and collect the filtrate. Precipitate the peptide by adding the filtrate to a 10-fold excess of cold diethyl ether.

• Pelleting and Washing: Centrifuge the mixture to pellet the precipitated peptide. Carefully decant the ether. Wash the peptide pellet with cold diethyl ether two more times.

• Drying: Dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.

• Analysis: Reconstitute the peptide in a suitable solvent and analyze by HPLC and mass spectrometry to assess the extent of methionine oxidation.

IV. Analytical Characterization: Detecting and Quantifying Methionine Sulfone

Accurate and sensitive analytical methods are crucial for identifying and quantifying methionine sulfone in peptides. Mass spectrometry (MS) is the cornerstone of this analysis, often coupled with liquid chromatography (LC) for separation.

Mass Spectrometry-Based Approaches

• Mass Shift Detection: The oxidation of methionine to its sulfoxide and sulfone forms results in characteristic mass increases of +16 Da and +32 Da, respectively. This mass shift is readily detectable by MS.

• Tandem Mass Spectrometry (MS/MS): MS/MS is used to pinpoint the exact location of the oxidized methionine residue within the peptide sequence. Fragmentation patterns can provide definitive evidence of the modification.

• Quantitative Analysis: Several MS-based quantitative strategies can be employed:

  • Label-Free Quantification: Comparing the peak intensities of the unmodified and oxidized peptide species.

  • Isotopic Labeling: Using stable isotope-labeled reagents to create an internal standard for more accurate quantification.[15]

Experimental Workflow: LC-MS/MS Analysis of Methionine Oxidation

This workflow outlines the general steps for the analysis of methionine oxidation in a peptide sample using liquid chromatography-tandem mass spectrometry.

Caption: Workflow for LC-MS/MS analysis of methionine oxidation.

Differentiating Sulfoxide Diastereomers

While mass spectrometry can easily distinguish between methionine, methionine sulfoxide, and methionine sulfone, it cannot differentiate between the (S)- and (R)-diastereomers of the sulfoxide. This can be achieved by employing methionine sulfoxide reductase enzymes (MsrA and MsrB), which selectively reduce the S- and R-diastereomers, respectively, in combination with peptide mapping.[16]

V. Concluding Remarks: A Call for Vigilance

The formation of methionine sulfone represents a critical and irreversible endpoint of oxidative damage to peptides. For researchers in both basic science and drug development, a thorough understanding of the mechanisms of its formation, its biological consequences, and the analytical tools to monitor it is not merely academic—it is essential for ensuring the integrity, efficacy, and safety of peptide-based research and therapeutics. As our appreciation for the nuanced roles of individual amino acids grows, the story of methionine sulfone serves as a potent reminder of the delicate balance between beneficial biological processes and the ever-present threat of irreversible oxidative damage.

References

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• Davies, M. J. (2014). Oxidative Crosslinking of Peptides and Proteins: Mechanisms of Formation, Detection, Characterization and Quantification. Molecules, 19(11), 18459–18485. [Link]

• D'Agostino, V. G., et al. (2015). Methionine sulfoxide- and sulfone-containing peptide synthesis: management of a relevant post-translational modification in proteins. Journal of Peptide Science, 21(4), 319-326. [Link]

• Biotage. (2023). How to handle peptides that contain methionine. [Link]

• D'Agostino, V. G., et al. (2015). Methionine sulfoxide- and sulfone-containing peptide synthesis: management of a relevant post-translational modification in proteins. Journal of Peptide Science, 21(4), 319-326. [Link]

• Lam, Y. W., et al. (2007). Selective identification and quantitative analysis of methionine containing peptides by charge derivatization and tandem mass spectrometry. Journal of the American Society for Mass Spectrometry, 18(11), 1956–1966. [Link]

• Davies, M. J. (2014). Oxidative Crosslinking of Peptides and Proteins: Mechanisms of Formation, Detection, Characterization and Quantification. Molecules, 19(11), 18459–18485. [Link]

• Wen, J., et al. (2009). Identification of methionine sulfoxide diastereomers in immunoglobulin gamma antibodies using methionine sulfoxide reductase enzymes. Analytical Biochemistry, 389(2), 93–101. [Link]

• To, M., et al. (2018). Methionine Alkylation as an Approach to Quantify Methionine Oxidation Using Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 29(10), 2097–2106. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 445282, Methionine sulfone. [Link]

• Albericio, F., et al. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega, 8(17), 15485–15494. [Link]

• Schosserer, M., et al. (2023). The mechanism by which oxidative stress increases the methionine content of proteins. Cell Cycle, 22(10), 1269–1279. [Link]

• FooDB. (2010). Showing Compound Methionine sulfone (FDB019871). [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• Sun, Y., et al. (2010). The oxidative products of methionine as site and content biomarkers for peptide oxidation. Journal of Peptide Science, 16(5), 238–244. [Link]

• Wieber, A., et al. (2021). Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation-Prone Peptides. ChemBioChem, 22(10), 1779–1783. [Link]

• Lustgarten, M. (2023, May 4). Methionine Sulfoxide/Methionine Is An Index Of Oxidative Stress [Video]. YouTube. [Link]

• The Biology Project, University of Arizona. (n.d.). The Chemistry of Amino Acids: Methionine. [Link]

• Gladyshev, V. N. (2016). Monitoring of Methionine Sulfoxide Content and Methionine Sulfoxide Reductase Activity. Methods in Molecular Biology, 1424, 213–219. [Link]

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• Wieber, A., et al. (2021). Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation-Prone Peptides. ChemBioChem, 22(10), 1779–1783. [Link]

• Di Meo, F., et al. (2023). L-Methionine Protects against Oxidative Stress and Mitochondrial Dysfunction in an In Vitro Model of Parkinson's Disease. Antioxidants, 12(3), 688. [Link]

• Wang, R., et al. (2023). Controlled reversible methionine-selective sulfimidation of peptides. Science Advances, 9(20), eadg7688. [Link]

• Nazeer, R. A., & S., S. (2024). Anti-inflammatory peptide therapeutics and the role of sulphur containing amino acids (cysteine and methionine) in inflammation suppression: A review. Inflammation Research, 73(7), 1203–1221. [Link]

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An In-depth Technical Guide to the Conformational Effects of Methionine Sulfone

Introduction

Methionine, a sulfur-containing amino acid, is often perceived as a simple hydrophobic residue, crucial for protein synthesis initiation. However, this view overlooks its significant role in protein structure, function, and regulation through its susceptibility to oxidation.[1][2] The thioether side chain of methionine is readily oxidized by reactive oxygen species (ROS), first to methionine sulfoxide (MetO) and subsequently, under stronger oxidative conditions, to the irreversible state of methionine sulfone (MetO₂).[3][4] While the oxidation to MetO is a reversible process, enzymatically repaired by the methionine sulfoxide reductase (Msr) system, the formation of MetO₂ is a terminal event under physiological conditions.[3][4][5][6][7][8] This guide provides a comprehensive exploration of the profound and often irreversible conformational and functional consequences of methionine sulfone formation in proteins, offering critical insights for researchers in drug development and molecular biology.

The Chemistry of Irreversible Oxidation

The journey from methionine to methionine sulfone is a two-step oxidative process. Mild oxidants, such as hydrogen peroxide, readily convert methionine to methionine sulfoxide, which exists as two diastereomers, (S)-MetO and (R)-MetO.[3][9] This initial oxidation is a key post-translational modification involved in cellular regulation and antioxidant defense.[1][3][10]

However, stronger oxidants or sustained oxidative stress can push the oxidation further, converting methionine sulfoxide to methionine sulfone.[3][4] This second step is considered biologically irreversible, as no known enzymatic system in mammals can reduce methionine sulfone back to its sulfoxide or native methionine form.[4][6][7][8][11] This permanence makes MetO₂ a significant marker of cumulative oxidative damage.

Physicochemical Alterations

The conversion to sulfone dramatically alters the physicochemical properties of the methionine side chain. These changes are the root cause of the subsequent structural and functional perturbations in the protein.

Property	Methionine (Met)	Methionine Sulfoxide (MetO)	Methionine Sulfone (MetO₂)
Polarity	Non-polar, Hydrophobic	Polar, Hydrophilic[4]	Highly Polar, Hydrophilic
Size	Flexible, moderate size	Increased bulk	Increased bulk and rigidity
H-Bonding	No H-bond donor/acceptor	Oxygen is an H-bond acceptor	Two oxygens are H-bond acceptors
Reversibility	-	Reversible (via Msr enzymes)[5][12]	Irreversible in vivo[4][6][7][8]

This transition from a flexible, non-polar residue to a bulky, highly polar one disrupts the delicate balance of forces that maintain a protein's native conformation.

Structural Consequences of Methionine Sulfone Formation

The introduction of a methionine sulfone residue can trigger a cascade of structural changes, ranging from localized perturbations to global unfolding. The severity of the impact depends on the specific location of the methionine residue within the protein's three-dimensional structure.

Local and Secondary Structure Disruption

The increased steric bulk and altered electronic properties of the sulfone group can disrupt local backbone geometry. If the methionine is located within a tightly packed hydrophobic core, its oxidation to the highly polar sulfone can be particularly destabilizing, forcing the residue to reorient towards the solvent-exposed surface. This movement can lead to significant conformational changes in the surrounding polypeptide chain.[13]

For instance, in ubiquitin, oxidation of Met-1 to sulfone was shown to cause localized structural perturbations and facilitate a broader conformational expansion at low pH.[14] Such changes can alter secondary structures like α-helices and β-sheets, potentially leading to misfolding.

Tertiary Structure, Stability, and Aggregation

The oxidation of methionine residues to sulfone can significantly decrease the conformational stability of a protein.[14] This destabilization arises from the disruption of the hydrophobic core, a primary driving force for protein folding. The introduction of a polar group into a non-polar environment is energetically unfavorable and can lead to partial or complete unfolding of the protein.[1]

This loss of native structure can have dire consequences:

• Increased Surface Hydrophobicity: Paradoxically, the unfolding caused by the polar sulfone can expose previously buried hydrophobic patches to the solvent.[1][13]

• Aggregation: These newly exposed hydrophobic regions can promote intermolecular interactions, leading to the formation of non-native aggregates, which can be amorphous or fibrillar in nature.[15][16] Such aggregation is a hallmark of numerous human diseases, including neurodegenerative disorders like Alzheimer's disease.[15][17]

dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

subgraph "Cause & Effect Cascade" direction LR Met [label="Methionine", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Oxidation [label="Strong Oxidative Stress", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; MetO2 [label="Methionine Sulfone (MetO₂)", fillcolor="#FBBC05", fontcolor="#202124"];

end

caption[shape=plaintext, label="Logical flow from methionine oxidation to functional consequence.", fontcolor="#202124"] } caption for the diagram above.

Functional Ramifications for Drug Development

For drug development professionals, particularly those working with biotherapeutics like monoclonal antibodies, methionine oxidation is a critical quality attribute that must be monitored and controlled. The formation of methionine sulfone can have severe functional consequences.

• Loss of Efficacy: Oxidation of methionine residues in the complementarity-determining regions (CDRs) or the Fc region of an antibody can drastically reduce its binding affinity to its target antigen or to Fc receptors, respectively. This directly compromises the therapeutic's efficacy.

• Enzyme Inhibition: If the oxidized methionine is located within or near the active site of an enzyme, the resulting conformational changes can lead to a partial or complete loss of catalytic activity.[18]

• Increased Immunogenicity: Protein aggregates induced by methionine sulfone formation can be recognized as foreign by the immune system, potentially eliciting an undesirable immune response in patients.

Analytical Strategies for Detection and Characterization

Given the significant impact of methionine sulfone, robust analytical methods are required for its detection and quantification. The primary challenge is to distinguish between in-vivo/in-vitro oxidation and artifactual oxidation that can occur during sample preparation and analysis.[19]

Mass Spectrometry-Based Peptide Mapping

Liquid chromatography-mass spectrometry (LC-MS) is the gold standard for identifying site-specific oxidation.

dot graph G { rankdir=LR; bgcolor="#F1F3F4"; node [shape=box, style="filled", fillcolor="#FFFFFF", color="#5F6368", fontname="Arial", fontsize=12]; edge [color="#4285F4", fontname="Arial", fontsize=10];

Protein [label="Protein Sample", shape=invhouse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Denature [label="Denaturation,Reduction & Alkylation"]; Digest [label="Tryptic Digestion"]; LC [label="Reverse-PhaseHPLC Separation"]; MS [label="Mass Spectrometry(MS & MS/MS)"]; Analysis [label="Data Analysis:Identify +16 Da (MetO)& +32 Da (MetO₂) shifts", shape=document, fillcolor="#34A853", fontcolor="#FFFFFF"];

Protein -> Denature -> Digest -> LC -> MS -> Analysis; } caption for the diagram above.

Protocol: LC-MS Peptide Mapping for Oxidation Analysis

This protocol provides a generalized workflow. Specific parameters must be optimized for the protein of interest.

• Sample Preparation (Artifact Control): To accurately quantify endogenous oxidation, it is crucial to minimize artifactual oxidation. One advanced method involves using ¹⁸O-labeled hydrogen peroxide to fully oxidize all remaining native methionine residues.[19] This allows artifactual ¹⁶O-sulfoxide formed during the workflow to be distinguished from the ¹⁸O-labeled sulfoxide and the original endogenous sulfoxide.

• Denaturation, Reduction, and Alkylation:

  • Denature the protein sample in a buffer containing a chaotropic agent (e.g., 6 M Guanidine HCl).

  • Reduce disulfide bonds by adding dithiothreitol (DTT) and incubating at 37°C for 1 hour.

  • Alkylate free cysteine residues by adding iodoacetamide and incubating in the dark at room temperature for 1 hour. This prevents disulfide bond reformation.

• Buffer Exchange and Digestion:

  • Remove denaturants and alkylating agents by buffer exchange into a digestion-compatible buffer (e.g., 50 mM Tris-HCl, pH 8.0).

  • Add a protease, typically trypsin, at an appropriate enzyme-to-substrate ratio (e.g., 1:50 w/w).

  • Incubate overnight at 37°C.

• LC-MS/MS Analysis:

  • Quench the digestion reaction by adding formic acid.

  • Inject the peptide mixture onto a reverse-phase HPLC column (e.g., C18).[20]

  • Elute peptides using a gradient of acetonitrile in water with 0.1% formic acid.[20]

  • Analyze the eluate online with a high-resolution mass spectrometer.

• Data Analysis:

  • Search the MS/MS data against the protein's sequence.

  • Identify peptides containing methionine sulfoxide (+15.99 Da) and methionine sulfone (+31.99 Da) modifications.

  • Quantify the extent of oxidation at each site by comparing the peak areas of the modified and unmodified peptides.

Conclusion

The oxidation of methionine to methionine sulfone is a critical, irreversible post-translational modification with profound implications for protein structure and function. It represents a terminal state of oxidative damage that can destabilize proteins, induce aggregation, and abrogate biological activity. For researchers and drug developers, understanding the mechanisms of sulfone formation and possessing robust analytical tools for its detection are paramount. Monitoring and controlling methionine oxidation is not merely a matter of chemical characterization but a fundamental requirement for ensuring the safety, stability, and efficacy of protein-based therapeutics and for elucidating the role of oxidative stress in disease.

References

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• Hoshi, T., & Heinemann, S. H. (2001). Substrates of the methionine sulfoxide reductase system and their physiological relevance. PubMed. [Link]

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• Toldra, F. (n.d.). Catalytic Mechanism of Methionine Sulfoxide Reductase A. National Genomics Data Center (CNCB-NGDC). [Link]

• Hoshi, T., & Heinemann, S. H. (2001). Regulation of cell function by methionine oxidation and reduction. PMC - NIH. [Link]

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• Glock, C., et al. (2021). Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation-Prone Peptides. PMC - NIH. [Link]

• Al-Haidarie, F. H. (2023). THE METHIONINE SULFONE OXIDATION BY PERMANGANATE ION (AUTOCATALYSIS): KINETIC STUDY. ResearchGate. [Link]

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• Rentier, C., et al. (2015). (PDF) Methionine sulfoxide- and sulfone-containing peptide synthesis: management of a relevant post-translational modification in proteins. ResearchGate. [Link]

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Protocols & Analytical Methods

Application Note: Fmoc-Met(O)-OH as a Reversible Solubilizing Moiety in the Synthesis of Aggregation-Prone Peptides

Abstract

The chemical synthesis of peptides, particularly long and hydrophobic sequences, is frequently hampered by on-resin aggregation, which leads to poor coupling efficiencies, truncated sequences, and low yields. This application note details a robust strategy to overcome these challenges by employing Fmoc-methionine(sulfoxide)-OH (Fmoc-Met(O)-OH) as a temporary, polarity-enhancing building block in solid-phase peptide synthesis (SPPS). The reversible oxidation of the methionine thioether to a sulfoxide disrupts the intermolecular hydrogen bonding responsible for β-sheet formation and subsequent aggregation. We provide a comprehensive overview of the underlying mechanism, detailed protocols for the incorporation of Fmoc-Met(O)-OH, and post-synthesis reduction to the native methionine residue. Case studies demonstrating significant improvements in the synthesis of notoriously difficult peptides are presented, establishing this method as a powerful tool for researchers, scientists, and drug development professionals.

The Challenge of Peptide Aggregation in SPPS

Solid-phase peptide synthesis (SPPS), particularly utilizing the popular Fmoc/tBu strategy, is a cornerstone of peptide research and pharmaceutical development.[1][2] However, as the peptide chain elongates on the solid support, its propensity to self-associate and form insoluble aggregates increases. This phenomenon is especially pronounced in sequences rich in hydrophobic residues or those predisposed to forming stable secondary structures like β-sheets.[3][4]

Aggregation physically obstructs reactive sites on the growing peptide chain, leading to a cascade of synthetic problems:

• Incomplete Fmoc Deprotection: The N-terminal Fmoc group becomes inaccessible to the deprotecting base (e.g., piperidine).

• Poor Coupling Yields: The incoming activated Fmoc-amino acid cannot efficiently acylate the sterically hindered N-terminus.

• Difficult Purification: The crude product is often a complex mixture of the target peptide and closely related deletion sequences, which are challenging to separate by chromatography.[3]

Traditional methods to mitigate aggregation include the use of elevated temperatures, chaotropic salts, or specialized solvents.[3][5] More advanced chemical strategies involve the incorporation of structure-disrupting elements, such as pseudoproline dipeptides or backbone-protecting groups like 2-hydroxy-4-methoxybenzyl (Hmb).[6][7] While effective, these methods have their own limitations and sequence dependencies.

The Methionine Sulfoxide Strategy: A Reversible Solution

A powerful and versatile approach to combat aggregation is the "hydrophilic switch" strategy, which involves the temporary introduction of a polar functional group into the peptide backbone. The use of Fmoc-Met(O)-OH exemplifies this approach.[8][9] By replacing standard Fmoc-Met-OH with its oxidized sulfoxide counterpart, a highly polar moiety is introduced into the growing peptide chain.

Mechanism of Action

The efficacy of the Fmoc-Met(O)-OH strategy is rooted in its ability to disrupt the forces that drive aggregation:

• Increased Polarity and Solvation: The sulfoxide group is significantly more polar than the native thioether side chain of methionine. This increased polarity enhances the solvation of the peptide chain by the polar synthesis solvents (e.g., DMF, NMP), effectively shielding the backbone and preventing the intermolecular hydrogen bonding that initiates β-sheet formation.[8][10]

• Stereochemical Disruption: Fmoc-Met(O)-OH is a mixture of two diastereomers (R and S at the sulfur atom). The incorporation of this stereochemical mixture can further disrupt the formation of highly ordered, crystalline-like aggregate structures.

• Reversibility: A key advantage of this method is its complete reversibility. The methionine sulfoxide can be quantitatively reduced back to the native methionine residue after the synthesis is complete and the peptide has been cleaved from the resin.[9][11] This ensures that the final peptide is chemically identical to the target sequence, with no residual modifications.

The diagram below illustrates the core principle of this strategy.

Figure 1. Workflow comparison of standard SPPS vs. the Fmoc-Met(O)-OH strategy for aggregation-prone peptides.

Distinguishing Methionine Sulfoxide (Met(O)) from Sulfone (Met(O₂))

It is critical to distinguish methionine sulfoxide from methionine sulfone (Met(O₂)). While Fmoc-Met(O)-OH is a powerful tool for preventing aggregation, the corresponding sulfone derivative is generally not used for this purpose. The biological reduction of methionine sulfoxide is a well-established process, whereas no known biological pathway exists for the reduction of methionine sulfone.[12] Chemically, the reduction of the sulfone back to the thioether is also significantly more challenging and requires harsh conditions that are often incompatible with complex peptides. Therefore, for the purpose of a reversible, aggregation-disrupting modification, Fmoc-Met(O)-OH is the reagent of choice.

Experimental Protocols

The following protocols provide a detailed methodology for implementing the methionine sulfoxide strategy.

Protocol 1: Incorporation of Fmoc-Met(O)-OH into SPPS

The coupling of Fmoc-Met(O)-OH follows standard SPPS procedures. Due to the presence of diastereomers, the building block may appear as a doublet or broadened peak on analytical HPLC.

• Resin and N-terminal Deprotection: Start with the desired resin (e.g., Rink Amide for C-terminal amides, Wang resin for C-terminal acids) and perform the standard N-terminal Fmoc deprotection of the preceding amino acid using 20% piperidine in DMF (2 x 10 min).[2][13]

• Amino Acid Activation: In a separate vessel, dissolve Fmoc-Met(O)-OH (3-5 equivalents relative to resin loading) and a suitable coupling reagent such as HBTU/HATU (3-5 eq.) in DMF or NMP. Add a base, typically diisopropylethylamine (DIPEA) (6-10 eq.).

• Coupling Reaction: Add the activated amino acid solution to the deprotected peptide-resin. Allow the coupling to proceed for 1-2 hours at room temperature. Microwave-assisted coupling can also be employed to enhance efficiency.[14]

• Washing: After the coupling is complete, thoroughly wash the resin with DMF to remove excess reagents and byproducts.

• Confirmation of Coupling (Optional): Perform a Kaiser test or other qualitative test to confirm the absence of free primary amines.

• Chain Elongation: Continue with the standard SPPS cycles for the subsequent amino acids in the sequence.

Figure 2. SPPS cycle for the incorporation of Fmoc-Met(O)-OH.

Protocol 2: Cleavage and Post-Synthesis Reduction of Met(O)

After the full peptide sequence has been assembled, the peptide is cleaved from the resin, and the Met(O) residue is reduced. The reduction can be performed on the crude peptide after cleavage or after purification. Performing the reduction after purification is often advantageous as the polar Met(O)-containing peptide is typically more soluble and easier to purify.[8]

Step A: Cleavage from Resin

• Resin Preparation: Wash the final peptide-resin with DCM and dry it under a stream of nitrogen.

• Cleavage Cocktail: Prepare a standard cleavage cocktail appropriate for the peptide sequence. A common choice is Reagent K (TFA/water/phenol/thioanisole/1,2-ethanedithiol (EDT) at 82.5:5:5:5:2.5).[15]

• Cleavage Reaction: Add the cleavage cocktail to the resin (approx. 10 mL per gram of resin) and allow the reaction to proceed for 2-3 hours at room temperature.

• Peptide Precipitation: Filter the resin and collect the filtrate. Precipitate the crude peptide by adding cold methyl-t-butyl ether (MTBE).

• Isolation: Centrifuge the suspension, decant the ether, and wash the peptide pellet with cold ether 2-3 times. Dry the crude peptide under vacuum.

Step B: Reduction of Methionine Sulfoxide

A mild and effective method for the reduction of Met(O) to Met utilizes ammonium iodide (NH₄I) and dimethyl sulfide (DMS).[11][16] This method is compatible with most peptide functional groups, including thioesters.

• Dissolution: Dissolve the crude or purified Met(O)-containing peptide in a suitable solvent. A mixture of TFA and water can be used, or an appropriate buffer for purified peptides.

• Reagent Preparation: Prepare a reduction solution of ammonium iodide (e.g., 1.0 M) and dimethyl sulfide (e.g., 2.0 M) in the chosen solvent.

• Reduction Reaction: Add the reduction solution to the dissolved peptide. Typical conditions involve using a 10-20 fold molar excess of the reagents over the Met(O) residues. Allow the reaction to proceed at room temperature for 30-60 minutes. Monitor the reaction by HPLC-MS to confirm the mass shift of -16 Da per oxidized methionine.

• Quenching/Work-up: The reaction can be quenched by dilution. The final native peptide is then isolated by preparative HPLC.

Case Studies & Data

The effectiveness of the Fmoc-Met(O)-OH strategy is best illustrated through its application to the synthesis of known "difficult" sequences.

Case Study 1: Human Prion Protein Fragment hPrP(125-155)

This 31-amino acid peptide is known to be aggregation-prone. A comparative synthesis was performed using either standard Fmoc-Met-OH or Fmoc-Met(O)-OH at the three methionine positions.

• Standard Synthesis: The synthesis using Fmoc-Met-OH resulted in a crude product of moderate quality, and purification was significantly hampered by aggregation, leading to a low isolated yield.[8][10]

• Met(O) Strategy: The synthesis incorporating Fmoc-Met(O)-OH yielded a crude product of significantly higher purity and improved solubility. Subsequent purification and reduction resulted in a substantially higher overall yield of the target peptide.[8][10]

Synthesis Strategy	Crude Purity (A₂₈₀)	Overall Isolated Yield	Observations
Standard Fmoc-Met-OH	Moderate	~2%	Significant aggregation during purification.[8]
Fmoc-Met(O)-OH	Significantly Improved	~7%	Crude peptide was more soluble; purification was straightforward.[8]

Table 1. Comparative synthesis data for hPrP(125-155).

Case Study 2: Human Calcitonin (hCT)

hCT is a 32-amino acid peptide containing a single methionine residue.

• Standard Synthesis: SPPS with Fmoc-Met-OH yielded a crude product containing numerous by-products, resulting in a 5% isolated yield.[8]

• Met(O) Strategy: Incorporating a single Fmoc-Met(O)-OH residue dramatically improved the synthetic outcome. The crude product was much cleaner, and the peptide's solubility was enhanced. After purification and reduction, the overall yield was 10%, a two-fold improvement.[8]

These case studies, among others involving sequences like Aβ and TDP-43 fragments, consistently demonstrate that the temporary increase in polarity afforded by the sulfoxide moiety is a highly effective method for improving the synthesis of aggregation-prone peptides.[8][9]

Conclusion and Best Practices

The use of Fmoc-Met(O)-OH as a reversible, aggregation-disrupting building block is a validated and highly effective strategy in modern peptide synthesis. It offers a straightforward and robust solution to one of the most persistent challenges in the field.

Key Recommendations for Implementation:

• Strategic Placement: For peptides with multiple methionine residues, replacing all of them with Met(O) provides the maximum benefit. For Met-free sequences, a methionine can sometimes be temporarily substituted for a hydrophobic residue like Leucine or Isoleucine, although this requires careful consideration of the peptide's properties.

• Purify Before Reduction: Whenever possible, purify the Met(O)-containing peptide before the final reduction step. The enhanced solubility of the oxidized peptide greatly facilitates chromatographic separation.[8]

• Use Mild Reduction Conditions: Employ mild and selective reduction reagents like NH₄I/DMS to ensure the integrity of other sensitive amino acid side chains.[11]

• Analytical Verification: Always confirm the complete reduction of the sulfoxide to the thioether (-16 Da mass shift) using high-resolution mass spectrometry.

By integrating this technique into their workflows, researchers can significantly increase the success rate for synthesizing long, hydrophobic, and otherwise "difficult" peptides, accelerating both basic research and the development of new peptide-based therapeutics.

References

• Reusche, V., Thomas, F., et al. (2021). Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation-Prone Peptides. ChemBioChem, 22(13), 2243-2248. [Link][8]

• Reusche, V., Thomas, F., et al. (2021). Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation-Prone Peptides. PubMed, 33493390. [Link][9]

• Lauer-Fields, J. L., et al. (2006). The reduction of oxidized methionine residues in peptide thioesters with NH4I–Me2S. Letters in Peptide Science, 10(5-6), 531-537. [Link][11]

• Aapptec Peptides. Cleavage Cocktails; Reagent B. [Link]

• Reusche, V., Thomas, F., et al. (2021). Synthesis of methionine-containing aggregation-prone peptides. ResearchGate. [Link][10]

• Cryle, M. J., et al. (2021). Discrimination of Methionine Sulfoxide and Sulfone by Human Neutrophil Elastase. ACS Chemical Biology, 16(9), 1639-1645. [Link][12]

• Giraud, M., et al. (2012). Methionine sulfoxide- and sulfone-containing peptide synthesis: management of a relevant post-translational modification in proteins. Journal of Peptide Science, 18(5), 323-331. [Link]

• OmicsDI. Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation-Prone Peptides. [Link]

• Aapptec. Cleavage Cocktail for Peptides Containing Cys, Met, Trp and Tyr Residues (Reagent K). [Link][15]

• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link][3]

• Biotage. How to handle peptides that contain methionine. [Link][16]

• Giraud, M., et al. (2012). Methionine sulfoxide- and sulfone-containing peptide synthesis: management of a relevant post-translational modification in proteins. ResearchGate. [Link]

• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247-3256. [Link][17]

• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Luxembourg Bio Technologies. [Link]

• Al-Warhi, T., et al. (2018). Three Decades of Amyloid Beta Synthesis: Challenges and Advances. ACS Omega, 3(9), 10991-11001. [Link]

• Nowick, J.S. (2017). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory. UCI Department of Chemistry. [Link][13]

• Van der Veken, P., et al. (2020). Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. ChemBioChem, 21(16), 2214-2227. [Link]

• Subirós-Funosas, F., et al. (2014). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. International Journal of Peptide Research and Therapeutics, 20(1), 53-69. [Link]

• AnaSpec. Overview of Custom Peptide Synthesis. [Link]

• Synpeptide. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol. [Link][2]

• Senko, A., et al. (2020). Improved acylation of pseudoproline: masked threonine in flow peptide chemistry. Scientific Reports, 10(1), 1-9. [Link]

• Kim, J., et al. (2023). Solid-phase synthesis and pathological evaluation of pyroglutamate amyloid-β3-42 peptide. Scientific Reports, 13(1), 488. [Link][14]

• Thompson, R. E., et al. (2019). Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis. Angewandte Chemie International Edition, 58(20), 6532-6552. [Link][7]

• Isidro-Llobet, A., et al. (2009). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 15(4), 203-219. [Link]

• Fields, G. B. (2009). Advances in Fmoc solid-phase peptide synthesis. PubMed Central. [Link]

• Fields, G. B. (2009). Advances in Fmoc solid-phase peptide synthesis. ResearchGate. [Link]

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• 8. Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation‐Prone Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation-Prone Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. researchgate.net [researchgate.net]
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• 17. researchgate.net [researchgate.net]

Automated Solid-Phase Synthesis of Peptides Containing Methionine Sulfone: An Application and Protocol Guide

Abstract

The incorporation of methionine sulfone, a stable oxidized form of methionine, into peptide sequences is a critical technique for investigating the biological impact of oxidative stress and for engineering peptides with unique structural and functional properties. This guide provides a comprehensive overview and detailed protocols for the automated solid-phase peptide synthesis (SPPS) of peptides containing methionine sulfone using Fmoc-Met(O2)-OH. We delve into the rationale behind this strategy, offering field-proven insights into the optimization of coupling and cleavage steps. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful tool in their work.

Introduction: The Significance of Methionine Sulfone in Peptide Chemistry

Methionine, with its thioether side chain, is highly susceptible to oxidation, primarily forming methionine sulfoxide (Met(O)) and, irreversibly under biological conditions, methionine sulfone (Met(O2)).[1] This oxidation is not merely a synthetic artifact but a crucial post-translational modification that can profoundly alter a peptide's or protein's structure, function, and interaction with biological partners.[1][2] The deliberate incorporation of Met(O2) into synthetic peptides allows for the precise study of these effects.

The use of Fmoc-Met(O2)-OH in automated Fmoc/tBu solid-phase peptide synthesis (SPPS) offers several advantages:

• Mimicking Oxidative Damage: It enables the synthesis of peptides that mimic a state of severe oxidative stress, allowing for detailed investigation into the functional consequences.

• Conformational Control: The increased polarity and altered stereoelectronic properties of the sulfone group can influence peptide secondary structure, often promoting β-sheet formation.[2]

• Enhanced Stability and Solubility: In certain contexts, the sulfone moiety can improve the stability and solubility of peptides, which can be advantageous for handling and purification.[2][3]

• Synthetic Robustness: By starting with the oxidized form, the risk of uncontrolled oxidation of methionine during synthesis and cleavage is eliminated, leading to a more homogenous final product.[4]

This guide will provide detailed protocols for the seamless integration of Fmoc-Met(O2)-OH into standard automated SPPS workflows.

Core Principles of Automated Fmoc SPPS

Automated SPPS using the Fmoc/tBu strategy is the cornerstone of modern peptide synthesis.[5][6] The process involves the sequential addition of Nα-Fmoc protected amino acids to a growing peptide chain anchored to a solid support (resin).[7][8] Each cycle consists of two main steps:

• Fmoc Deprotection: The temporary Fmoc protecting group on the N-terminus of the growing peptide chain is removed using a basic solution, typically 20% piperidine in N,N-dimethylformamide (DMF).[9][10]

• Amino Acid Coupling: The incoming Fmoc-protected amino acid is activated and coupled to the newly exposed N-terminal amine of the peptide chain.[7][9]

This cycle is repeated until the desired peptide sequence is assembled. The final step involves cleavage of the peptide from the resin and simultaneous removal of the acid-labile side-chain protecting groups.[11]

Experimental Protocols

Materials and Reagents

Reagent/Material	Grade	Supplier Recommendation
Fmoc-Met(O2)-OH	Peptide Synthesis Grade	Novabiochem® or equivalent
Standard Fmoc-Amino Acids	Peptide Synthesis Grade	High-purity, low enantiomeric contamination
Rink Amide Resin	100-200 mesh, ~0.5 mmol/g loading	Standard for C-terminal amides
N,N-Dimethylformamide (DMF)	Peptide Synthesis Grade	Low water content
Dichloromethane (DCM)	ACS Grade	For washing
Piperidine	Reagent Grade	For deprotection solution
Coupling Reagents (e.g., HBTU/HOBt or DIC/Oxyma)	Peptide Synthesis Grade
N,N-Diisopropylethylamine (DIPEA)	Peptide Synthesis Grade
Trifluoroacetic Acid (TFA)	Reagent Grade	For cleavage
Scavengers (e.g., Triisopropylsilane (TIS), Water)	Reagent Grade

Automated Synthesizer Setup

The following protocol is a general guideline for a 0.1 mmol scale synthesis on a standard automated peptide synthesizer. Parameters may need to be optimized based on the specific instrument and peptide sequence.

• Resin Preparation: Place the appropriate amount of Rink Amide resin in the reaction vessel.

• Reagent Loading: Load vials containing Fmoc-Met(O2)-OH, other required Fmoc-amino acids, activator (e.g., HBTU), and base (DIPEA) into their designated positions on the synthesizer.[9]

• Solvent and Reagent Lines: Ensure all solvent and reagent lines are primed and free of air bubbles. This includes DMF, DCM, and 20% piperidine in DMF.

Automated Synthesis Cycle for Fmoc-Met(O2)-OH Incorporation

The incorporation of Fmoc-Met(O2)-OH follows the standard automated SPPS cycle.

Caption: Automated Fmoc-SPPS Workflow.

Detailed Steps:

• Resin Swelling: Swell the resin in DMF for 30 minutes to ensure optimal reaction kinetics.[1]

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF. A typical protocol involves two treatments: one for 3 minutes followed by a second for 10-15 minutes to ensure complete removal of the Fmoc group.[7][9]

• Washing: Thoroughly wash the resin with DMF (typically 5-7 times) to remove residual piperidine and the fulvene-piperidine adduct.[9]

• Coupling of Fmoc-Met(O2)-OH:

  • Pre-activation: In a separate vial, dissolve Fmoc-Met(O2)-OH (typically 4-5 equivalents relative to resin loading), a coupling agent like HBTU (e.g., 3.9 equivalents), and an additive like HOBt (4 equivalents) in DMF. Add DIPEA (8-10 equivalents) to initiate activation. Allow this mixture to pre-activate for 2-5 minutes.[9]

  • Coupling Reaction: Deliver the activated amino acid solution to the reaction vessel containing the deprotected resin. Allow the coupling reaction to proceed for 30-60 minutes.[9] For sterically hindered sequences, a double coupling may be programmed.

• Washing: Wash the resin with DMF to remove excess reagents and byproducts.

• Cycle Repetition: Repeat steps 2-5 for each subsequent amino acid in the sequence.

Cleavage and Side-Chain Deprotection

The final step involves cleaving the synthesized peptide from the resin and removing the acid-labile side-chain protecting groups.

Cleavage Cocktail:

A standard and effective cleavage cocktail for most sequences, including those with Met(O2), is Reagent B :

• Trifluoroacetic acid (TFA): 88%

• Phenol: 5%

• Water: 5%

• Triisopropylsilane (TIS): 2%[12]

For peptides containing sensitive residues like tryptophan or cysteine, Reagent K is recommended:

• Trifluoroacetic acid (TFA): 82.5%

• Phenol: 5%

• Water: 5%

• Thioanisole: 5%

• 1,2-Ethanedithiol (EDT): 2.5%[11]

Procedure:

• Resin Preparation: After the final synthesis cycle, wash the peptidyl-resin thoroughly with DCM and dry it under a stream of nitrogen.

• Cleavage Reaction: Add the appropriate cleavage cocktail to the resin (typically 10 mL per gram of resin).[12]

• Incubation: Gently agitate the mixture at room temperature for 2-4 hours.[12]

• Peptide Precipitation: Filter the resin and collect the filtrate. Precipitate the peptide by adding the filtrate to cold diethyl ether.

• Isolation: Centrifuge the peptide suspension, decant the ether, and wash the peptide pellet with cold ether multiple times.

• Drying: Dry the peptide pellet under vacuum.

Characterization and Purification

The crude peptide should be analyzed by analytical reverse-phase high-performance liquid chromatography (RP-HPLC) and mass spectrometry to confirm its identity and purity. Purification is typically achieved using preparative RP-HPLC.

Troubleshooting and Key Considerations

• Incomplete Coupling: If coupling of Fmoc-Met(O2)-OH is found to be incomplete (as determined by a positive Kaiser test on a resin sample), a second coupling step (double coupling) should be performed before proceeding to the next deprotection step.

• Solubility: Fmoc-Met(O2)-OH generally exhibits good solubility in DMF, which is a common solvent in peptide synthesis.[]

• Stability: The methionine sulfone side chain is stable to the basic conditions of Fmoc deprotection and the acidic conditions of final cleavage.[2]

• Irreversibility: It is important to note that unlike methionine sulfoxide, methionine sulfone cannot be readily reduced back to methionine under standard peptide synthesis and handling conditions.[1]

Conclusion

The use of Fmoc-Met(O2)-OH in automated solid-phase peptide synthesis is a robust and reliable method for incorporating methionine sulfone into peptide sequences. This approach provides a powerful tool for researchers studying the effects of oxidative stress and for the rational design of peptides with tailored properties. By following the detailed protocols and considering the key insights provided in this guide, scientists can confidently synthesize these valuable molecules for a wide range of applications in research and drug development.

References

• BenchChem. (n.d.). Manual vs. Automated Synthesis of Peptides with Fmoc-Met-OH-¹³C₅,¹⁵N: An Application and Protocol Guide.
• Sabatino, G., et al. (2012). Methionine sulfoxide- and sulfone-containing peptide synthesis: management of a relevant post-translational modification in proteins. Journal of Peptide Science, 18(5), 333-342.
• Muttenthaler, M., et al. (2010). Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation-Prone Peptides. Chemistry & Biology, 17(10), 1067-1076.
• Biotage. (2023, February 7). How to handle peptides that contain methionine.
• AltaBioscience. (n.d.). Fmoc Amino Acids for SPPS.
• BenchChem. (n.d.). Fmoc-Met(O2)-OH | 163437-14-7.
• BOC Sciences. (n.d.). Why Fmoc-Protected Amino Acids Dominate SPPS?.
• Coin, I., et al. (2013). The reduction of oxidized methionine residues in peptide thioesters with NH4I–Me2S. Organic & Biomolecular Chemistry, 11(44), 7511-7515.
• Creative Peptides. (n.d.). Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol.
• Aapptec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• UCI Department of Chemistry. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2).
• Sigma-Aldrich. (n.d.). Fmoc-Met(O2)-OH Novabiochem 163437-14-7.
• Fields, G. B. (Ed.). (2002). Solid-Phase Peptide Synthesis. Academic Press.
• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504.
• Sigma-Aldrich. (n.d.). Fmoc Resin Cleavage and Deprotection.
• Coin, I., et al. (2014). Automated solid-phase peptide synthesis to obtain therapeutic peptides. Future Medicinal Chemistry, 6(8), 949-968.
• White, P. D. (2003). Fmoc Solid Phase Peptide Synthesis: A Practical Approach. Oxford University Press.
• Kent, S. B. (1988). Chemical synthesis of peptides and proteins. Annual Review of Biochemistry, 57(1), 957-989.
• Vapourtec. (n.d.). Continuous Flow-based Solid-phase Peptide Synthesiser.
• Coin, I. (2010). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 16(5), 223-230.
• Kent, S. B. (2009). Fundamental Aspects of SPPS and Green Chemical Peptide Synthesis. Peptide Science, 92(5), 373-388.
• Scribd. (n.d.). Cleavage, Deprotection, and Isolation of Peptides After Fmoc Synthesis.
• Al-Warhi, T., et al. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega, 8(17), 15688-15696.
• Merck Millipore. (n.d.). Novabiochem® - Fmoc resin cleavage protocols.
• Google Patents. (n.d.). WO2015028599A1 - Cleavage of synthetic peptides.

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• 4. biotage.com [biotage.com]
• 5. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 6. Automated solid-phase peptide synthesis to obtain therapeutic peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
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• 12. scribd.com [scribd.com]

Application Notes and Protocols: Post-Synthesis Modification of Peptides via Nucleophilic Substitution on Methionine Sulfone Residues

Introduction: Repurposing an "Irreversible" Modification for Novel Peptide Diversification

In the landscape of peptide chemistry and drug development, post-synthesis modification (PSM) is a cornerstone for enhancing the therapeutic properties of peptides, including their stability, bioavailability, and target affinity. Methionine, a sulfur-containing amino acid, is particularly susceptible to oxidation, leading to the formation of methionine sulfoxide (Met(O)) and subsequently methionine sulfone (Met(O2)).[1][2] While the oxidation to Met(O) is often reversible in biological systems, the further oxidation to Met(O2) is generally considered an irreversible post-translational modification.[1][2]

This application note reimagines the role of methionine sulfone in peptide synthesis. Instead of viewing it as a terminal, and often undesirable, oxidative side-product, we present a novel strategy that leverages the chemical reactivity of the sulfone group as a leaving group for nucleophilic substitution. By first incorporating Fmoc-Met(O2)-OH into a peptide sequence during standard solid-phase peptide synthesis (SPPS), we create a latent electrophilic site. This site can then be targeted for post-synthetic modification on-resin, allowing for the introduction of a diverse array of functional groups.

This approach opens up new avenues for creating novel peptide analogues and for peptide labeling and bioconjugation. The use of Fmoc-Met(O2)-OH as a versatile building block for this purpose is compatible with the widely adopted Fmoc/tBu SPPS methodology.[3]

Chemical Principle: The Sulfone as a Leaving Group

The core of this technique lies in the ability of the methylsulfonyl group of the methionine sulfone side chain to act as a leaving group when subjected to nucleophilic attack. While the thioether of methionine is weakly nucleophilic, its oxidation to a sulfone dramatically alters its electronic properties.[1][4] The strong electron-withdrawing nature of the two oxygen atoms in the sulfone group makes the adjacent carbon atoms susceptible to nucleophilic attack.

This application note will focus on the use of thiol-based nucleophiles to demonstrate this principle, resulting in the formation of a new thioether linkage. This reaction effectively replaces the methylsulfonyl group with a new functional moiety.

Visualizing the Reaction Mechanism

The proposed mechanism for the post-synthesis modification involves the nucleophilic attack of a thiolate on the γ-carbon of the methionine sulfone residue, with the methyl sulfinate anion acting as the leaving group.

Caption: Proposed SN2 mechanism for nucleophilic substitution on a methionine sulfone residue.

Experimental Workflow: A Step-by-Step Guide

The following protocol outlines the on-resin post-synthesis modification of a peptide containing a methionine sulfone residue. This workflow assumes the peptide has already been synthesized on a solid support using standard Fmoc-SPPS, incorporating Fmoc-Met(O2)-OH at the desired position.

Caption: On-resin workflow for post-synthesis modification of a Met(O2)-containing peptide.

Detailed Protocols

PART A: Materials and Reagents

• Peptide-Resin: Fully protected peptide synthesized on a solid support (e.g., Rink Amide resin) containing at least one methionine sulfone residue.

• Solvents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM), N-Methyl-2-pyrrolidone (NMP), Methanol (MeOH) - all peptide synthesis grade.

• Nucleophile: A thiol of choice (e.g., 1-dodecanethiol, benzyl mercaptan).

• Base: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU).

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% Water.

• Analytical Equipment: HPLC, Mass Spectrometer (e.g., LC-MS).

PART B: On-Resin Nucleophilic Substitution Protocol

• Resin Preparation:

  • Transfer the peptide-resin (e.g., 0.1 mmol scale) to a suitable reaction vessel.

  • Wash the resin thoroughly with DMF (3 x 5 mL) and DCM (3 x 5 mL) to remove any residual reagents from the synthesis.

  • Swell the resin in NMP (5 mL) for 1 hour at room temperature.

• Reaction Setup:

  • In a separate vial, prepare the nucleophile solution. For a 0.1 mmol scale synthesis, dissolve 10 equivalents of the chosen thiol (1.0 mmol) and 10 equivalents of DBU (1.0 mmol) in 5 mL of NMP.

  • Drain the swelling solvent from the resin.

  • Add the prepared nucleophile solution to the resin.

• Reaction and Monitoring:

  • Securely cap the reaction vessel and place it on a shaker at an elevated temperature (e.g., 50-60 °C).

  • Allow the reaction to proceed for 12-24 hours.

  • To monitor the reaction progress, a small aliquot of the resin can be removed, washed, and a test cleavage performed. The cleaved products are then analyzed by LC-MS to determine the extent of conversion from the starting Met(O2)-peptide to the modified peptide.

• Post-Reaction Work-up:

  • Once the reaction is deemed complete, drain the reaction mixture.

  • Wash the resin extensively with NMP (5 x 5 mL), DCM (5 x 5 mL), and MeOH (3 x 5 mL) to remove all traces of the nucleophile, base, and byproducts.

  • Dry the resin under a stream of nitrogen or in a vacuum desiccator.

PART C: Cleavage and Analysis

• Peptide Cleavage:

  • Place the dried, modified peptide-resin in a cleavage vessel.

  • Add the cleavage cocktail (e.g., 5 mL for 0.1 mmol of resin) and allow the reaction to proceed for 2-3 hours at room temperature.[5]

• Product Isolation and Analysis:

  • Filter the resin and collect the TFA solution.

  • Precipitate the crude peptide in cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash.

  • Dry the crude peptide pellet.

  • Dissolve the crude peptide in a suitable solvent (e.g., water/acetonitrile mixture) and analyze by analytical HPLC and mass spectrometry to confirm the identity and purity of the modified peptide.

  • Purify the peptide using preparative HPLC.

Quantitative Data and Considerations

Parameter	Recommended Value	Rationale & Notes
Nucleophile Equivalents	10-20 eq.	A large excess is used to drive the reaction to completion, as the on-resin reaction kinetics can be slow.
Base Equivalents	10-20 eq. (relative to resin)	A non-nucleophilic, strong base like DBU is used to deprotonate the thiol to the more nucleophilic thiolate. The amount should be equimolar to the thiol.
Reaction Solvent	NMP	A polar aprotic solvent that effectively swells the resin and dissolves the reagents is crucial for reaction efficiency.
Reaction Temperature	50-60 °C	Elevated temperatures are often necessary to overcome the activation energy for nucleophilic substitution on an alkyl sulfone.
Reaction Time	12-48 hours	The reaction should be monitored. Reaction times will vary depending on the nucleophile and the peptide sequence.

Troubleshooting and Insights:

• Incomplete Conversion: If LC-MS analysis shows a significant amount of starting material, the reaction time and/or temperature can be increased. The number of equivalents of the nucleophile and base can also be raised.

• Side Reactions: The choice of base and nucleophile is critical. Ensure the base is non-nucleophilic to avoid competing reactions. Be aware of any other potentially reactive side chains in the peptide sequence and ensure they are adequately protected.

• Compatibility: This method is best suited for peptides with robust protecting groups that can withstand the basic conditions and elevated temperatures of the substitution reaction.

Conclusion

The use of Fmoc-Met(O2)-OH as a precursor for post-synthesis modification represents a paradigm shift in its application in peptide chemistry. By treating the methionine sulfone not as a final product but as a reactive intermediate, a wide range of functionalities can be introduced into a peptide sequence on-resin. This application note provides a foundational protocol for achieving this transformation using thiol-based nucleophiles. We anticipate that this strategy will be expanded to include a broader range of nucleophiles, further enhancing the toolbox for creating complex and diverse peptide libraries for drug discovery and other biomedical applications.

References

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Fmoc-L-Methionine Sulfone (CAS 163437-14-7): A High-Purity Building Block for Advanced Peptide Synthesis. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Fmoc-Met(O)-OH; N-Fmoc-L-methionine-D,L-sulfoxide; CAS 76265-70-8. Retrieved from [Link]

• ResearchGate. (n.d.). Methionine sulfoxide- and sulfone-containing peptide synthesis: management of a relevant post-translational modification in proteins. Retrieved from [Link]

• The Biology Project, University of Arizona. (2003). Methionine. Retrieved from [Link]

• Pearson. (n.d.). What role does the nucleophilic sulfur in methionine play in the mechanism of cyanogen bromide-mediated cleavage?. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Nucleophilicity of Sulfur Compounds. Retrieved from [Link]

• CNR-IRIS. (n.d.). Methionine sulfoxide- and sulfone-containing peptide synthesis: management of a relevant post-translational modification in proteins. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Fmoc-Met(O2)-OH [163437-14-7]. Retrieved from [Link]

• Ontoresin. (n.d.). Fmoc solid-phase peptide synthesis: Mechanism and protocol. Retrieved from [Link]

• P3 BioSystems. (n.d.). Fmoc-Met(O2)-OH. Retrieved from [Link]

• Semantic Scholar. (n.d.). Advances in Fmoc solid-phase peptide synthesis. Retrieved from [Link]

• UCI Department of Chemistry. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from [Link]

• PubMed. (2000). Structure and mechanism of peptide methionine sulfoxide reductase, an "anti-oxidation" enzyme. Retrieved from [Link]

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• 5. macmillan.princeton.edu [macmillan.princeton.edu]

Technical Notes & Optimization

Fmoc deprotection monitoring for Fmoc-Met(O2)-OH incorporation

Welcome to the technical support center for solid-phase peptide synthesis (SPPS). This guide is specifically designed to address the challenges and nuances associated with monitoring the Fmoc deprotection step during the incorporation of Fmoc-Met(O2)-OH. As a methionine sulfone derivative, this amino acid introduces unique steric and electronic properties that necessitate careful monitoring to ensure high peptide purity and yield.

This document provides in-depth troubleshooting advice, validated protocols, and answers to frequently asked questions, reflecting field-proven insights and best practices.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common queries and immediate concerns that researchers encounter when working with Fmoc-Met(O2)-OH.

Q1: Why is monitoring the Fmoc deprotection of Fmoc-Met(O2)-OH more critical than for many other amino acids?

The incorporation of Fmoc-Met(O2)-OH presents specific challenges. The sulfone group is bulky and highly polar, which can significantly influence the local environment of the peptide chain on the solid support. This can lead to slower or incomplete deprotection due to steric hindrance or peptide aggregation, where the growing chain folds upon itself, blocking reagent access to the N-terminal Fmoc group.[1][2] Therefore, standard deprotection times may be insufficient, making real-time or post-step monitoring essential to confirm complete removal of the Fmoc group before proceeding to the next coupling cycle.[3][4]

Q2: What are the most common problems observed during the Fmoc deprotection of this residue?

The primary issue is incomplete Fmoc removal.[5] This leads directly to deletion sequences where the subsequent amino acid fails to couple, resulting in a significant and often difficult-to-remove impurity. Other potential issues include the exacerbation of peptide aggregation on the resin, which can hinder all subsequent chemical steps.[2]

Q3: Which analytical techniques are best for monitoring the deprotection of Fmoc-Met(O2)-OH?

A combination of methods provides the most comprehensive picture:

• UV-Vis Spectrophotometry: This is a rapid, quantitative method that measures the absorbance of the dibenzofulvene-piperidine (DBF-piperidine) adduct released into the deprotection solution.[1][6] It is excellent for real-time monitoring and calculating resin loading.[7]

• High-Performance Liquid Chromatography (HPLC): HPLC offers higher specificity and precision by separating the DBF-piperidine adduct from potential interferences.[7] It is the preferred method for troubleshooting or when high accuracy is critical.

• Kaiser Test: This is a qualitative colorimetric test that detects the presence of free primary amines on the resin after deprotection.[1][2] A strong positive (blue) result indicates successful Fmoc removal.

Q4: Is the qualitative Kaiser test sufficient for confirming deprotection?

While the Kaiser test is a valuable and rapid tool, it should be interpreted with caution. A negative (yellow) or weak positive result is a clear indicator of incomplete deprotection.[1][2] However, a positive result simply confirms the presence of primary amines, not their quantity. For challenging sequences like those involving Fmoc-Met(O2)-OH, relying solely on the Kaiser test may be insufficient. Quantitative methods like UV-Vis or HPLC are recommended for confirmation.[7] Note that the Kaiser test is unreliable for N-terminal proline, which yields a reddish-brown color.[2]

Q5: What are the immediate troubleshooting steps if I suspect incomplete deprotection?

If a negative Kaiser test or low UV reading is observed, the following actions should be taken:

• Extend the Deprotection Time: Immediately subject the resin to a second deprotection treatment with fresh reagent.

• Check Reagents: Ensure your deprotection solution (e.g., 20% piperidine in DMF) is freshly prepared from a high-quality source, as piperidine can degrade over time.[1]

• Re-Test: After the extended deprotection, perform the monitoring test again to confirm completion before proceeding with the synthesis.

Part 2: In-Depth Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving specific problems encountered during the Fmoc deprotection of Met(O2)-containing peptides.

Issue: Incomplete Fmoc Deprotection

Incomplete deprotection is the most frequent failure mode and can severely impact the final purity of the crude peptide.

• Symptoms:

  • Negative or faint yellow result from a Kaiser test.[1][2]

  • UV absorbance of the collected deprotection solution is significantly lower than the theoretical value.

  • Post-synthesis analysis (LC-MS) reveals a major peak corresponding to a deletion sequence ([M-Met(O2)]+).

• Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Solution(s)
Insufficient Reaction Time	The bulky sulfone group can sterically hinder the approach of the piperidine base, slowing the reaction kinetics.[1]	Primary: Double the standard deprotection time (e.g., from 10 min to 20 min). Secondary: Perform two separate deprotection steps with fresh reagent.
Peptide Aggregation	The growing peptide chain, particularly with hydrophobic or β-sheet-forming sequences, can fold and physically block the N-terminus.[2]	Primary: Perform the deprotection at an elevated temperature (e.g., 40-50°C) to disrupt secondary structures.[1] Secondary: Use a stronger, non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) in a cocktail (e.g., 2% DBU/2% piperidine in DMF).[1]
Degraded Reagents	The piperidine in the deprotection solution can degrade, reducing its efficacy.	Always use a deprotection solution prepared from fresh, high-quality piperidine and DMF.[1]
Poor Resin Solvation	Inadequate swelling of the resin can limit reagent access to the peptide chains within the polymer matrix.	Ensure the resin is fully swollen in the synthesis solvent (e.g., DMF) before initiating the deprotection step.

Issue: Side Reactions During Deprotection

While less common for Met(O2) itself, the extended or more aggressive deprotection conditions sometimes required can promote side reactions in other parts of the peptide.

• Symptoms:

  • Appearance of unexpected peaks in the analytical HPLC of the crude peptide.

  • Mass spectrometry data showing masses corresponding to byproducts like aspartimide formation.

• Common Side Reaction: Aspartimide Formation If an aspartic acid (Asp) residue is present in the sequence, prolonged exposure to a base like piperidine can lead to the formation of a cyclic aspartimide intermediate. This can result in a mixture of final products, including the desired α-aspartyl peptide and undesired β-aspartyl peptides.[8]

• Mitigation Strategies:

  • Use Additives: The addition of 1-hydroxybenzotriazole (HOBt) to the piperidine deprotection solution can help suppress aspartimide formation.[9]

  • Backbone Protection: For particularly sensitive sequences (e.g., -Asp-Gly-), using a backbone-protected dipeptide building block like Fmoc-Asp(OtBu)-(Dmb)Gly-OH can completely prevent this side reaction.[8]

Part 3: Recommended Experimental Protocols

These protocols provide detailed, step-by-step methodologies for accurately monitoring the Fmoc deprotection step.

Protocol: Quantitative Monitoring by UV-Vis Spectrophotometry

This method quantifies the release of the DBF-piperidine adduct, which has a strong UV absorbance maximum around 301 nm.[1][6]

• Sample Collection: After the deprotection step, carefully collect all the effluent (the piperidine solution) in a volumetric flask of a known volume (e.g., 10 mL or 25 mL).

• Washing: Wash the resin 2-3 times with a small amount of DMF and collect these washes in the same volumetric flask to ensure all the adduct is captured.

• Dilution: Dilute the solution to the mark on the volumetric flask with fresh DMF and mix thoroughly. A further dilution may be necessary to bring the absorbance into the linear range of the spectrophotometer (typically < 1.5 AU).

• Blank Preparation: Prepare a blank solution with the same concentration of piperidine in DMF as your deprotection solution, diluted in the same manner as your sample.

• Measurement: Zero the UV-Vis spectrophotometer at 301 nm using the blank solution in a 1 cm path length quartz cuvette. Measure the absorbance of your sample solution.

• Calculation of Resin Loading: Use the Beer-Lambert law (A = εcl) to calculate the concentration and subsequently the resin loading.

  • Formula: Loading (mmol/g) = (A × V) / (ε × l × m)

  • Where:

    • A = Measured absorbance

    • V = Volume of the volumetric flask in Liters

    • ε = Molar extinction coefficient of the DBF-piperidine adduct (~7800 L mol⁻¹ cm⁻¹)

    • l = Path length of the cuvette (typically 1 cm)

    • m = Initial mass of the dry resin in grams

Protocol: Qualitative Monitoring by Kaiser Test

This is a rapid colorimetric assay to detect the presence of free primary amines.[1][2]

• Sample Preparation: After the deprotection step and subsequent DMF washes, collect a small sample of the peptide-resin (approx. 5-10 mg) in a small test tube.

• Add Reagents: Add 2-3 drops of each of the three Kaiser test solutions (Potassium Cyanide in Pyridine, Ninhydrin in Ethanol, and Phenol in Ethanol).

• Heating: Heat the test tube at 100-110°C for 3-5 minutes.[10]

• Observation and Interpretation:

  • Intense Blue Beads and Solution: A positive result, indicating the presence of free primary amines and successful deprotection.[1]

  • Yellow/Colorless Beads and Solution: A negative result, indicating incomplete deprotection. The Fmoc group is still attached.[1][2]

Part 4: Visualizations and Diagrams

Visual aids to clarify workflows and chemical mechanisms.

Diagram 1: Fmoc Deprotection and Monitoring Workflow

Caption: A workflow diagram illustrating the key steps and decision points in the Fmoc deprotection and monitoring process.

Diagram 2: Chemical Mechanism of Fmoc Deprotection

Caption: The E1cB-like mechanism for the base-catalyzed removal of the Fmoc protecting group.[11][12]

References

• Troubleshooting incomplete Fmoc group deprotection in solid-phase synthesis - Benchchem. 1

• A Comparative Guide to the Quantitative Analysis of Fmoc Release for Reaction Monitoring in Solid-Phase Peptide Synthesis - Benchchem. 7

• A Comparative Guide to Analytical Techniques for Confirming Fmoc Group Attachment - Benchchem. 6

• Fmoc-met(O2)-OH | 163437-14-7 | Benchchem. 13

• Troubleshooting incomplete Fmoc deprotection in solid-phase synthesis - Benchchem. 2

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2) - UCI Department of Chemistry. 14

• Fmoc Resin Cleavage and Deprotection - Sigma-Aldrich. Link

• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC - NIH. Link

• (PDF) Methods for Removing the Fmoc Group - ResearchGate. Link

• A Comparative Guide to Fmoc-Met(Trt)-OH and Fmoc-Met-OH in Peptide Synthesis - Benchchem. 15

• Green Chemistry - In situ Fmoc removal. 5

• Methods for Removing the Fmoc Group. 4

• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - MDPI. Link

• (PDF) Methionine sulfoxide- and sulfone-containing peptide synthesis: management of a relevant post-translational modification in proteins - ResearchGate. Link

• CHAPTER 18: Solid-Phase Peptide Synthesis, the State of the Art: Challenges and Opportunities - Books. 16

• Advances in Fmoc solid-phase peptide synthesis - PMC - NIH. Link

• Thermal Cleavage of the Fmoc Protection Group - CHIMIA. 17

• Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as Nα-deprotection reagent | Request PDF - ResearchGate. Link

• Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis - Luxembourg Bio Technologies. 10

• Overview of Solid Phase Peptide Synthesis (SPPS). 18

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. renyi.hu [renyi.hu]
• 5. peptide.com [peptide.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. luxembourg-bio.com [luxembourg-bio.com]
• 11. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. benchchem.com [benchchem.com]
• 14. chem.uci.edu [chem.uci.edu]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. books.rsc.org [books.rsc.org]
• 17. chimia.ch [chimia.ch]
• 18. peptide.com [peptide.com]

Reference Data & Comparative Studies

A Strategic Guide to Methionine Analogs in Peptide Synthesis: Fmoc-Met(O2)-OH vs. Fmoc-Met-OH

For researchers, scientists, and drug development professionals navigating the complexities of solid-phase peptide synthesis (SPPS), the choice of amino acid derivatives is a critical determinant of experimental success. Methionine, with its sulfur-containing side chain, presents a unique set of challenges, primarily its susceptibility to oxidation. This guide provides an in-depth, objective comparison of two key methionine derivatives: the unprotected Fmoc-Met-OH and its oxidized counterpart, Fmoc-Met(O2)-OH. We will explore the fundamental chemical differences, their impact on synthesis outcomes, and provide the experimental rationale to guide your selection process.

The Methionine Conundrum: Oxidation in SPPS

Methionine's thioether side chain is highly susceptible to oxidation, a reaction that can occur at various stages of Fmoc-based SPPS, most notably during the final cleavage from the resin with trifluoroacetic acid (TFA).[1][2][3] This oxidation is a stepwise process, first converting methionine (Met) to methionine sulfoxide (Met(O)), and with stronger oxidation, to the irreversible methionine sulfone (Met(O2)).[4][5]

The formation of these oxidized species can lead to a cascade of undesirable consequences:

• Product Heterogeneity: The presence of Met, Met(O) (as two diastereomers), and Met(O2) in the crude product complicates purification, often leading to reduced yields of the target peptide.[3]

• Altered Physicochemical Properties: Oxidation increases the polarity of the methionine residue, which can alter the peptide's solubility, aggregation propensity, and chromatographic behavior.[4][6][7]

• Modified Biological Activity: The structural changes induced by oxidation can significantly impact the peptide's biological function and stability.[7]

This inherent reactivity necessitates a strategic choice: either prevent oxidation when incorporating natural methionine or embrace the oxidized form for specific research purposes. This is where the distinct roles of Fmoc-Met-OH and Fmoc-Met(O2)-OH come into play.

Physicochemical Properties and Key Distinctions

The fundamental difference between Fmoc-Met-OH and Fmoc-Met(O2)-OH lies in the oxidation state of the sulfur atom in the methionine side chain. This single chemical modification dictates their application and performance in peptide synthesis.

Property	Fmoc-Met-OH	Fmoc-Met(O2)-OH
Molecular Weight	371.5 g/mol [8]	403.5 g/mol [9]
Appearance	White to off-white powder	White to slight yellow to beige powder[10]
Side-Chain Structure	Thioether (-S-CH₃)	Sulfone (-SO₂-CH₃)[9]
Primary Application	Incorporation of natural L-methionine in peptide sequences.[11]	Intentional incorporation of L-methionine sulfone for studying the effects of irreversible oxidation.[10][12]
Chemical Stability	Susceptible to oxidation to Met(O) and Met(O2).[1][3]	Stable to further oxidation under standard SPPS conditions.

Performance in Peptide Synthesis: A Tale of Two Strategies

The choice between these two derivatives represents a fundamental divergence in synthetic strategy. One path seeks to preserve the native methionine residue, while the other leverages its oxidized form to investigate biological questions or engineer novel peptide properties.

Fmoc-Met-OH: The Unprotected Approach for Native Sequences

The use of Fmoc-Met-OH is the standard and more cost-effective method for incorporating methionine into a peptide sequence.[3][11] However, the unprotected thioether side chain remains vulnerable to oxidation throughout the synthesis and cleavage steps.[1][3]

Challenges:

• Oxidation during Cleavage: The acidic conditions of the final TFA cleavage are a major contributor to methionine oxidation.[1]

• S-alkylation: Carbocations generated during the cleavage of side-chain protecting groups can alkylate the nucleophilic sulfur of methionine.[2]

To mitigate these side reactions, the composition of the cleavage cocktail is of paramount importance. The inclusion of scavengers is essential to protect the methionine residue.

Recommended Cleavage Cocktail for Methionine-Containing Peptides (Reagent H): [13][14][15]

• Trifluoroacetic acid (TFA): 81%

• Phenol: 5%

• Thioanisole: 5%

• 1,2-ethanedithiol (EDT): 2.5%

• Water: 3%

• Dimethylsulfide (DMS): 2%

• Ammonium iodide: 1.5% (w/w)

The inclusion of reagents like dimethylsulfide and ammonium iodide has been shown to significantly reduce or eliminate the formation of methionine sulfoxide.[1]

Fmoc-Met(O2)-OH: The Pre-oxidized Strategy for Functional and Structural Studies

Fmoc-Met(O2)-OH is the building block of choice when the goal is to introduce a methionine sulfone residue at a specific position within a peptide.[10][12] This approach offers precise control over the oxidation state and avoids the product heterogeneity that can arise from the incidental oxidation of Fmoc-Met-OH.

Advantages:

• Homogeneous Product: The synthesis directly yields a peptide with the desired methionine sulfone modification, simplifying purification.

• Stability: The sulfone group is chemically robust and not susceptible to further oxidation or reduction under standard SPPS and cleavage conditions.[12]

• Investigating Biological Effects: It allows for the unambiguous study of how irreversible methionine oxidation impacts a peptide's structure, function, and interactions.[12]

The incorporation of methionine sulfone can significantly alter a peptide's properties. For instance, it has been shown to promote the formation of β-sheet structures.[12]

Experimental Data Summary: A Comparative Overview

While direct, side-by-side quantitative comparisons of synthesizing the same peptide with both derivatives are not extensively published, the performance outcomes can be inferred from the principles of peptide chemistry and the known challenges associated with methionine oxidation.

Parameter	Fmoc-Met-OH	Fmoc-Met(O2)-OH
Coupling Efficiency	High (>99%) with standard coupling reagents.[]	High (>99%) with standard coupling reagents.
Risk of Side-Chain Oxidation	High, particularly during cleavage.[1][2][3]	Negligible (already fully oxidized).
Risk of S-alkylation	Moderate to high, dependent on sequence and cleavage conditions.[2]	Negligible.
Crude Peptide Purity	Variable, highly dependent on the efficacy of scavengers in the cleavage cocktail.[2]	Generally higher due to the absence of oxidation-related side products.
Cost-Effectiveness	More cost-effective.[3]	Higher cost due to the additional synthetic step for oxidation.

Experimental Protocols

Synthesis of Fmoc-Met(O2)-OH

The preparation of Fmoc-Met(O2)-OH begins with the synthesis of its precursor, Fmoc-Met-OH, through the reaction of L-methionine with an Fmoc-donating reagent in a basic aqueous solution.[12] The subsequent oxidation of the thioether to a sulfone is a critical step.

DOT Diagram: Synthesis Workflow of Fmoc-Met(O2)-OH

Caption: Workflow for the synthesis of Fmoc-Met(O2)-OH.

General Solid-Phase Peptide Synthesis (SPPS) Cycle

The following protocol outlines a standard manual SPPS cycle, which is applicable for both Fmoc-Met-OH and Fmoc-Met(O2)-OH.

• Resin Swelling: Swell the appropriate resin (e.g., Rink Amide, Wang) in N,N-Dimethylformamide (DMF) for 30-60 minutes.

• Fmoc Deprotection: Treat the resin with a 20% solution of piperidine in DMF for 5-20 minutes to remove the Fmoc protecting group. Wash the resin thoroughly with DMF.

• Amino Acid Coupling:

  • In a separate vessel, pre-activate the Fmoc-amino acid (3-5 equivalents) with a coupling agent such as HBTU (3-5 eq.) and a base like DIPEA (6-10 eq.) in DMF.

  • Add the activated amino acid solution to the deprotected resin.

  • Allow the coupling reaction to proceed for 1-2 hours.

  • Monitor the reaction completion using a qualitative test (e.g., Kaiser test).

  • Wash the resin with DMF.

• Repeat: Repeat steps 2 and 3 for each subsequent amino acid in the peptide sequence.

• Final Cleavage and Deprotection:

  • After the final amino acid coupling and Fmoc deprotection, wash the peptide-resin with dichloromethane (DCM) and dry under vacuum.

  • Treat the resin with a freshly prepared cleavage cocktail for 2-3 hours at room temperature. For peptides synthesized with Fmoc-Met-OH, a specialized cocktail like Reagent H is recommended to prevent oxidation.[13][14][15] For peptides containing the stable Fmoc-Met(O2)-OH, a standard cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane (TIS)) is generally sufficient.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

  • Isolate the peptide by centrifugation, decant the ether, and wash the pellet with cold ether.

  • Dry the crude peptide under vacuum.

DOT Diagram: Comparative SPPS Workflows

Sources

• 1. biotage.com [biotage.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Methionine sulfoxide- and sulfone-containing peptide synthesis: management of a relevant post-translational modification in proteins [iris.cnr.it]
• 6. Chromatographic behavior of peptides containing oxidized methionine residues in proteomic LC-MS experiments: Complex tale of a simple modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Separation and Quantitation of Peptides with and without Oxidation of Methionine and Deamidation of Asparagine Using Hydrophilic Interaction Liquid Chromatography with Mass Spectrometry (HILIC-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-methionine | C20H21NO4S | CID 2724632 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. peptide.com [peptide.com]
• 10. Fmoc-Met(O 2 )-OH Novabiochem 163437-14-7 [sigmaaldrich.com]
• 11. advancedchemtech.com [advancedchemtech.com]
• 12. benchchem.com [benchchem.com]
• 13. peptide.com [peptide.com]
• 14. A cleavage cocktail for methionine-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A cleavage cocktail for methionine-containing peptides. | Semantic Scholar [semanticscholar.org]

A Strategic Guide to Methionine Oxidation in Peptide Synthesis: Comparing Fmoc-Met(O)-OH and Fmoc-Met(O2)-OH

For researchers, scientists, and drug development professionals engaged in solid-phase peptide synthesis (SPPS), the presence of methionine represents a significant chemical challenge. The thioether side chain of methionine is highly susceptible to oxidation, leading to the formation of methionine sulfoxide (Met(O)) and, under harsher conditions, methionine sulfone (Met(O2)). This oxidation can introduce unwanted heterogeneity, complicate purification, and alter the biological activity of the final peptide. To navigate this challenge, chemists can strategically employ pre-oxidized Fmoc-methionine derivatives. This guide provides an in-depth, objective comparison of two such derivatives, Fmoc-Met(O)-OH and Fmoc-Met(O2)-OH, supported by experimental insights to inform their rational application in peptide synthesis.

The Challenge of Methionine Oxidation in SPPS

During the repetitive cycles of deprotection and coupling in Fmoc-based SPPS, and particularly during the final cleavage from the resin with strong acids like trifluoroacetic acid (TFA), the methionine side chain can be inadvertently oxidized. This leads to a crude peptide mixture containing the desired native peptide alongside diastereomers of the sulfoxide and, potentially, the sulfone. The resulting purification can be arduous, as these closely related species often exhibit similar chromatographic behavior.

A proactive approach to manage this issue is to intentionally incorporate methionine in its oxidized form. This ensures a homogenous population of modified peptides that can be more easily purified. The choice between the reversibly oxidized sulfoxide (Met(O)) and the irreversibly oxidized sulfone (Met(O2)) is a critical strategic decision that depends on the ultimate goal of the synthesis.

Physicochemical Properties and Key Distinctions

The fundamental difference between Fmoc-Met(O)-OH and Fmoc-Met(O2)-OH lies in the oxidation state of the sulfur atom and its subsequent chemical reactivity. This dictates their application in peptide synthesis.

Property	Fmoc-Met(O)-OH	Fmoc-Met(O2)-OH
Chemical Name	N-α-Fmoc-L-methionine-DL-sulfoxide	N-α-Fmoc-L-methionine-sulfone
Oxidation State	Sulfoxide (S=O)	Sulfone (O=S=O)
Reversibility	Reversible to Methionine	Generally considered irreversible under standard peptide synthesis conditions[1][2]
Polarity	Increased polarity compared to Met	Higher polarity than Met and Met(O)
Primary Application	- Aid in the synthesis of aggregation-prone peptides[3].- Temporary protecting group strategy.	- Study the biological effects of irreversible methionine oxidation.- Induce specific peptide conformations (e.g., β-sheets).

Performance in Peptide Synthesis: A Comparative Analysis

The choice between these two derivatives has profound implications for the synthesis strategy, purification, and the nature of the final product.

Fmoc-Met(O)-OH: A Tool for Enhanced Synthesis and Purification

The incorporation of Fmoc-Met(O)-OH is a powerful strategy, particularly for the synthesis of hydrophobic and aggregation-prone peptides[3]. The increased polarity of the sulfoxide group can disrupt interchain aggregation during SPPS, leading to a higher quality crude product with fewer deletion sequences. Furthermore, the resulting uniformly oxidized peptide is typically more soluble in aqueous-organic solvents, which significantly facilitates purification by reverse-phase high-performance liquid chromatography (RP-HPLC)[3].

Following purification, the methionine sulfoxide can be efficiently reduced back to the native methionine residue. This two-step approach often yields a purer final product in higher overall yields compared to the direct synthesis of the native methionine-containing peptide, especially for "difficult" sequences[3].

Fmoc-Met(O2)-OH: A Probe for Irreversible Oxidation and Conformational Control

In contrast, Fmoc-Met(O2)-OH is employed when the goal is to produce a peptide with a permanently oxidized methionine residue. The sulfone is a stable modification that is not readily reduced under conditions typically used in peptide chemistry[1][2]. This makes it an invaluable tool for researchers investigating the biological consequences of irreversible methionine oxidation, a modification associated with oxidative stress and certain disease states.

Additionally, the introduction of the highly polar and sterically demanding sulfone group can significantly influence peptide conformation. It has been shown to promote the formation of β-sheet structures, offering a means to control the secondary structure of synthetic peptides.

Experimental Protocols

To illustrate the practical application of these derivatives, the following section outlines a generalized workflow for the synthesis of a model peptide containing either Met(O) or Met(O2), followed by the reduction of the Met(O)-containing peptide.

General Solid-Phase Peptide Synthesis (SPPS) Cycle

The coupling of both Fmoc-Met(O)-OH and Fmoc-Met(O2)-OH into a growing peptide chain follows standard Fmoc-SPPS protocols.

• Resin Swelling: Swell the appropriate resin (e.g., Rink Amide resin for a C-terminal amide) in N,N-dimethylformamide (DMF) for at least 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5-10 minutes to remove the Fmoc protecting group from the N-terminus of the growing peptide chain. Repeat this step once.

• Washing: Thoroughly wash the resin with DMF to remove residual piperidine and the Fmoc-piperidine adduct.

• Amino Acid Coupling: In a separate vessel, pre-activate the Fmoc-amino acid (3-5 equivalents) with a coupling agent such as HCTU (3-5 equivalents) and a base like N,N-diisopropylethylamine (DIPEA) (6-10 equivalents) in DMF. Add the activated amino acid solution to the resin and allow the coupling reaction to proceed for 1-2 hours.

• Washing: Wash the resin with DMF to remove excess reagents.

• Repeat: Repeat steps 2-5 for each subsequent amino acid in the sequence.

Diagram of the SPPS Cycle

Caption: Generalized workflow for a single cycle of Fmoc-based solid-phase peptide synthesis.

Peptide Cleavage and Deprotection

• After the final amino acid has been coupled, wash the resin with DMF and then dichloromethane (DCM).

• Dry the resin under a stream of nitrogen.

• Treat the resin with a cleavage cocktail, such as TFA/H2O/triisopropylsilane (TIS) (95:2.5:2.5 v/v/v), for 2-3 hours at room temperature to cleave the peptide from the resin and remove acid-labile side-chain protecting groups.

• Filter the resin and collect the filtrate.

• Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

• Centrifuge the mixture, decant the ether, and wash the peptide pellet with cold ether.

• Dry the crude peptide under vacuum.

Post-Synthesis Reduction of Met(O)-Containing Peptides

For peptides synthesized with Fmoc-Met(O)-OH, a subsequent reduction step is necessary to obtain the native peptide.

Method 1: Ammonium Iodide and Dimethyl Sulfide

This is a mild and effective method for reducing methionine sulfoxide.

• Dissolve the purified Met(O)-containing peptide in a solution of ammonium iodide (e.g., 10 equivalents) and dimethyl sulfide (e.g., 20 equivalents) in TFA or a TFA/DCM mixture.

• Stir the reaction at room temperature for 30-60 minutes.

• Monitor the reaction by HPLC-MS.

• Once the reduction is complete, precipitate the peptide with cold diethyl ether.

• Wash and dry the final peptide.

Diagram of the Met(O) Reduction Workflow

Caption: Post-purification workflow for the reduction of a methionine sulfoxide-containing peptide.

Analytical Characterization

Distinguishing between the native, sulfoxide, and sulfone forms of a methionine-containing peptide is crucial for process monitoring and final product characterization. RP-HPLC and mass spectrometry (MS) are the primary analytical tools for this purpose.

• RP-HPLC: The polarity of the methionine side chain increases with oxidation (Met < Met(O) < Met(O2)). Consequently, on a C18 column with a water/acetonitrile gradient, the oxidized forms will elute earlier than the native peptide. The diastereomers of Met(O) may sometimes be resolved as two closely eluting peaks.

• Mass Spectrometry: MS provides definitive identification of the different forms based on their mass-to-charge ratio (m/z).

  • Met(O): A mass increase of +16 Da compared to the native peptide.

  • Met(O2): A mass increase of +32 Da compared to the native peptide.

Tandem MS (MS/MS) can be used to confirm the location of the oxidation within the peptide sequence.

Conclusion and Recommendations

The choice between Fmoc-Met(O)-OH and Fmoc-Met(O2)-OH is a strategic one, dictated by the specific goals of the peptide synthesis project.

• Fmoc-Met(O)-OH is the preferred choice when tackling the synthesis of difficult, hydrophobic, or aggregation-prone peptides. The reversible nature of the sulfoxide allows it to be used as a "hydrophilizing" temporary protecting group, facilitating both the synthesis and purification processes. The subsequent reduction step is generally high-yielding and affords the desired native peptide in high purity.

• Fmoc-Met(O2)-OH should be selected when the scientific objective is to study the effects of irreversible methionine oxidation on peptide structure and function. Its use allows for the unambiguous synthesis of a homogenous population of sulfone-containing peptides, providing a valuable tool for research in areas such as oxidative stress and protein engineering.

By understanding the distinct properties and applications of these two derivatives, researchers can make informed decisions to optimize their peptide synthesis strategies, leading to higher purity products and more reliable experimental outcomes.

References

• Reusche, V. V., & Thomas, F. F. (2021). Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation-Prone Peptides. ChemBioChem, 22(10), 1779–1783. [Link]

• Biotage. (2023). How to handle peptides that contain methionine. [Link]

• Rentier, C., Monasson, O., Nuti, F., Rovero, P., Sabatino, G., & Papini, A. M. (2015). Methionine sulfoxide- and sulfone-containing peptide synthesis: management of a relevant post-translational modification in proteins. Journal of Peptide Science, 21(5), 349-355. [Link]

• Aapptec. (n.d.). Technical Support Information Bulletin 1153 - Post Cleavage Reduction of Met(O). Retrieved from [Link]

• Kasperkiewicz, P., et al. (2021). Discrimination of Methionine Sulfoxide and Sulfone by Human Neutrophil Elastase. International Journal of Molecular Sciences, 22(17), 9494. [Link]

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A Comparative Guide to Analytical Techniques for Confirming Fmoc-Met(O2)-OH Incorporation

Introduction: The Critical Role of Methionine Sulfone in Peptide Synthesis

Methionine, with its sulfur-containing side chain, is highly susceptible to oxidation, readily converting first to methionine sulfoxide (Met(O)) and subsequently to methionine sulfone (Met(O2)).[1][2] While often viewed as an undesirable side reaction during peptide synthesis and storage, the deliberate incorporation of methionine sulfone using Fmoc-Met(O2)-OH has emerged as a valuable strategy in drug development and materials science. The introduction of the highly polar and stable sulfone group can significantly alter a peptide's physicochemical properties, such as solubility and conformational preferences.[3][4] For instance, methionine sulfone can promote the formation of β-sheet structures, a feature that can be exploited in the design of novel peptide-based therapeutics and biomaterials.[3]

Given that the successful synthesis of the target peptide is the foundation of any subsequent research, confirming the high-fidelity incorporation of Fmoc-Met(O2)-OH is not merely a quality control step; it is an essential validation of the synthetic process. This guide provides a comparative analysis of key analytical techniques, offering researchers the technical insights and practical protocols needed to confidently verify the presence and position of methionine sulfone in their synthetic peptides.

Core Challenges in Verification

Confirming the incorporation of Met(O2) is not without its challenges. The primary difficulty lies in distinguishing the intentionally incorporated Met(O2) from unintentionally oxidized methionine (Met(O)) that may form during synthesis or sample handling.[5] Furthermore, the analytical method must be sensitive enough to detect incomplete incorporation or deletion sequences, which can co-elute with the target peptide during purification.

Comparative Analysis of Analytical Techniques

The choice of analytical technique depends on the specific information required (qualitative vs. quantitative), available instrumentation, and the complexity of the peptide. Here, we compare the most effective methods for confirming Fmoc-Met(O2)-OH incorporation.

Technique	Principle	Information Provided	Sensitivity	Advantages	Limitations
Mass Spectrometry (MS)	Measures the mass-to-charge ratio (m/z) of ionized molecules.	Molecular weight confirmation, sequence verification (MS/MS).	High (pmol to fmol)	Provides definitive mass evidence of incorporation (+32 Da vs. Met). MS/MS fragmentation can pinpoint the location of the modification.	Cannot easily distinguish isomers. In-source oxidation of Met can be a confounding factor.[2]
Reversed-Phase HPLC (RP-HPLC)	Separates molecules based on hydrophobicity.	Purity assessment, qualitative indication of incorporation.	Moderate (nmol to pmol)	Readily available. The increased polarity of Met(O2) results in a predictable, earlier elution time compared to the unmodified peptide.[2][4]	Co-elution with other polar impurities is possible. Does not provide definitive structural information on its own.
Edman Degradation	Sequential removal and identification of N-terminal amino acids.	N-terminal sequence confirmation.	High (pmol)	Provides direct sequence information, confirming the position of the modified residue if it's within the first ~30-50 residues.[6]	Not suitable for N-terminally blocked peptides.[6][7] Identification of non-standard PTH-amino acids requires custom standards and careful calibration.[8]
Amino Acid Analysis (AAA)	Hydrolyzes the peptide into its constituent amino acids, which are then separated and quantified.	Amino acid composition.	Moderate (nmol)	Provides quantitative compositional data.	Destructive method. Does not provide sequence information. The stability of Met(O2) under standard hydrolysis conditions (e.g., 6N HCl) must be verified.

In-Depth Methodologies and Data Interpretation

Mass Spectrometry: The Gold Standard for Confirmation

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), is the most powerful tool for this purpose. It provides unambiguous confirmation of the peptide's molecular weight.

Key Observation: The incorporation of Met(O2) results in a mass increase of 32 atomic mass units (amu) compared to the native methionine-containing peptide (16 amu for the sulfoxide, another 16 amu for the sulfone).[9]

Tandem Mass Spectrometry (MS/MS) for Positional Confirmation:

For peptides with multiple potential modification sites, MS/MS is crucial for pinpointing the location of the Met(O2) residue. A characteristic fragmentation pattern for methionine sulfone is the neutral loss of methanesulfinic acid (CH3SO2H), corresponding to a mass difference of 80 u from the protonated molecule or fragment ions containing the modification.[10]

Experimental Protocol: LC-MS/MS Analysis

• Sample Preparation:

  • Dissolve the lyophilized peptide in a suitable solvent (e.g., 0.1% formic acid in water/acetonitrile) to a concentration of approximately 1 mg/mL.

  • Dilute the stock solution to a final concentration of 10-100 pmol/µL for direct infusion or LC-MS analysis.

• LC Separation (RP-HPLC):

  • Column: C18, 2.1 mm x 50 mm, 1.8 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5-60% B over 15 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• MS Analysis (ESI-QTOF or Orbitrap):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • MS1 Scan Range: m/z 300–2000.

  • MS/MS Fragmentation: Collision-Induced Dissociation (CID) or Higher-energy C-trap Dissociation (HCD).

  • Data Interpretation:

    • In the MS1 spectrum, identify the molecular ion peaks corresponding to the calculated mass of the Met(O2)-containing peptide.

    • In the MS/MS spectrum, analyze the b- and y-ion series. A mass shift of +32 Da on a fragment ion will confirm the location of the Met(O2) residue.

    • Look for the characteristic neutral loss of 80 u from the precursor ion and any fragment ions containing Met(O2).[10]

High-Performance Liquid Chromatography (HPLC): A First-Line Assessment

RP-HPLC is an indispensable tool for assessing the purity of the crude and purified peptide. The incorporation of the highly polar sulfone group leads to a significant decrease in the peptide's hydrophobicity.

Key Observation: A peptide containing Met(O2) will typically have a shorter retention time (elute earlier) on an RP-HPLC column compared to its unmodified methionine or methionine sulfoxide counterparts.[2][4]

Experimental Protocol: Analytical RP-HPLC

• Sample Preparation: Prepare a 1 mg/mL solution of the peptide in Mobile Phase A.

• Instrumentation:

  • Column: C18, 4.6 mm x 150 mm, 3.5 µm particle size.

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Gradient: A linear gradient appropriate for the peptide's overall hydrophobicity (e.g., 5-95% B over 30 minutes).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 214 nm and 280 nm.

• Data Interpretation:

  • Compare the chromatogram of the synthetic peptide with that of a standard (if available) or the expected elution profile.

  • Successful incorporation will result in a major peak with a shorter retention time than would be expected for the unmodified peptide. The presence of a later-eluting peak may indicate incomplete incorporation or reduction of the sulfone during cleavage.

Workflow & Decision Making

The following diagrams illustrate a typical workflow for synthesis and analysis, and a decision tree to guide the selection of the most appropriate analytical technique.

Caption: General workflow for synthesis and analysis of Met(O2)-peptides.

Caption: Decision tree for selecting the appropriate analytical technique.

Conclusion and Best Practices

For unambiguous confirmation of Fmoc-Met(O2)-OH incorporation, a multi-pronged approach is recommended. LC-MS analysis should be considered essential as it provides definitive molecular weight evidence. When the position of the modification needs to be confirmed, particularly in sequences with multiple methionines or other potential sites of oxidation, tandem mass spectrometry (LC-MS/MS) is the method of choice . Analytical RP-HPLC serves as an excellent, high-throughput technique for routine purity checks and provides strong qualitative evidence based on retention time shifts. While more specialized, Edman degradation and Amino Acid Analysis can provide valuable orthogonal data for comprehensive characterization. By selecting the appropriate combination of these techniques, researchers can ensure the integrity of their synthetic peptides and proceed with confidence in their downstream applications.

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• Russell, D. H., et al. (2004). Modified amino acids in Edman sequencing. Protein Science, 13(1), 220-225. [Link]

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Navigating the Analytical Maze: A Comparative Guide to Mass Spectrometry of Methionine Sulfone-Containing Peptides

For researchers, scientists, and drug development professionals, the precise characterization of protein post-translational modifications (PTMs) is paramount. Among these, the oxidation of methionine stands out as a critical modification with profound implications for protein structure, function, and stability. While the initial oxidation to methionine sulfoxide (MetO) is reversible, further oxidation to methionine sulfone (MetO2) is an irreversible event, often signaling significant oxidative stress or degradation. The analysis of peptides containing this irreversible sulfone modification by mass spectrometry (MS) presents a unique set of challenges that demand a carefully considered analytical strategy.

This guide provides an in-depth comparison of methodologies for the robust analysis of methionine sulfone-containing peptides. We will move beyond simple protocols to explain the underlying principles, compare alternative approaches with supporting data, and offer field-proven insights to ensure the integrity and reliability of your results.

The Core Challenge: Artifactual Oxidation and Analytical Ambiguity

Furthermore, the irreversible nature of methionine sulfone means it cannot be enzymatically reversed back to methionine by methionine sulfoxide reductases (Msrs), unlike its sulfoxide precursor.[4] This makes strategies that rely on reductive steps inapplicable for sulfone analysis and underscores the need for methods that can accurately quantify the modification from the outset.

Foundational Strategies: Ensuring Accurate Quantification from the Start

To combat artifactual oxidation, several sample preparation strategies have been developed. The choice of method is the first critical decision point in the analytical workflow and directly impacts the trustworthiness of the final data.

Method 1: Stable Isotope Labeling with 18O-Hydrogen Peroxide

This elegant approach involves intentionally oxidizing all remaining, unmodified methionine residues with hydrogen peroxide enriched with heavy oxygen (H218O2) at the point of cell lysis or protein extraction.[1][5]

Causality: By converting all unoxidized methionines into a heavy-labeled sulfoxide (Met18O), any subsequent, artifactual oxidation during sample prep will incorporate a light 16O atom, which can be easily distinguished by its mass. The in vivo or pre-existing oxidized methionines (Met16O and Met16O2) will retain their light isotopic signature. The ratio of 16O- to 18O-containing peptides then provides an accurate measure of the original oxidation state.[6]

Method 2: Methionine Oxidation by Blocking with Alkylation (MObBa)

An alternative strategy involves selectively alkylating unoxidized methionine residues at a low pH using iodoacetamide (IAA).[7][8]

Causality: This alkylation effectively "caps" the unoxidized methionines, preventing their subsequent oxidation during the analytical workflow.[7] The extent of oxidation is then determined by quantifying the remaining, non-alkylated (and thus originally oxidized) methionine-containing peptides. A key consideration for this method is that the resulting carbamidomethylated methionine can be unstable in the gas phase, sometimes leading to a neutral loss of the side chain (dethiomethylation), which must be accounted for during the database search.[7][8]

Comparative Analysis of Foundational Strategies

Feature	18O-Labeling	MObBa (Alkylation)
Principle	Forced oxidation of unoxidized Met with H218O2.	Alkylation of unoxidized Met with IAA.
Primary Advantage	Directly distinguishes in vivo vs. artifactual oxidation.	Prevents any further oxidation after the blocking step.
Key Consideration	Requires access to H218O2 and careful control of the labeling reaction.	Alkylation kinetics can be slow (requires ~3 days).[7] Database searches must account for both carbamidomethylated (+57 Da) and dethiomethylated (-48 Da) forms.[8]
Best Suited For	Accurate quantitative proteomics where distinguishing biological from artifactual oxidation is critical.	Workflows where preventing any further oxidation is the primary goal and longer incubation times are feasible.

Fragmentation Techniques: A Head-to-Head Comparison for Methionine Sulfone Peptide Identification

Once the sample is prepared, the choice of fragmentation technique in the mass spectrometer is the next critical determinant of success. The unique chemical nature of the sulfone group influences how the peptide backbone and side chains dissociate. We compare the three most common fragmentation methods: Collision-Induced Dissociation (CID), Higher-Energy Collisional Dissociation (HCD), and Electron-Transfer Dissociation (ETD).

Collision-Induced Dissociation (CID)

CID is a "slow-heating" vibrational excitation method that typically cleaves the most labile bonds.[9] While CID is excellent for generating a characteristic neutral loss of 64 Da (methanesulfenic acid, CH3SOH) from methionine sulfoxide, its behavior with methionine sulfone is different.[3][10] The sulfone group is more stable and does not produce the same dominant neutral loss. Instead, fragmentation occurs primarily along the peptide backbone, generating b- and y-type ions. However, CID can suffer from a "low-mass cutoff" in ion trap instruments, meaning low m/z fragment ions, which can be informative, may not be detected.

Higher-Energy Collisional Dissociation (HCD)

HCD is a beam-type CID method performed in a dedicated collision cell, typically found on Orbitrap instruments.[11] It imparts higher energy to the precursor ions over a shorter timeframe.[9]

Advantages over CID for MetO2 Analysis:

• No Low-Mass Cutoff: Allows for the detection of immonium ions and other low-mass fragments that can help confirm the presence of specific amino acids.

• Richer Spectra: Often produces a more complete series of b- and y-ions compared to CID, leading to higher confidence in peptide identification.[12][13]

Electron-Transfer Dissociation (ETD)

ETD is a non-ergodic fragmentation technique that involves transferring an electron to a multiply charged peptide cation. This induces cleavage of the N-Cα bond along the peptide backbone, producing c- and z-type fragment ions.[9]

Advantages for PTM Analysis:

• Preservation of Labile Modifications: Because ETD is a radical-driven process that does not vibrationally excite the entire peptide, it is particularly effective at keeping labile PTMs intact on the side chains. While the sulfone group itself is not considered particularly labile, ETD's different fragmentation pathway provides complementary information to CID/HCD.

• Effective for Higher Charge States: ETD generally performs better for peptides with higher charge states (≥3+), making it ideal for analyzing longer tryptic peptides.[9][13]

Comparative Summary of Fragmentation Techniques for MetO2 Peptides

Feature	CID (Ion Trap)	HCD (Beam-Type)	ETD
Primary Ions	b- and y-ions	b- and y-ions	c- and z-ions
Mechanism	Vibrational (slow heating)	Vibrational (fast heating)	Electron Transfer (non-ergodic)
MetO2 Behavior	Backbone fragmentation; no dominant neutral loss.	Richer backbone fragmentation.	Backbone fragmentation, preserves side chain.
Key Advantage	Widely available.	High-resolution, information-rich spectra with no low-mass cutoff.[12]	Preserves labile PTMs, excels for highly charged precursors.[9]
Key Limitation	Low-mass cutoff; can produce sparse spectra.	Generally restricted to higher-end instruments (e.g., Orbitrap).	Slower scan rate; less effective for low charge state precursors (e.g., 2+).[9]

Recommended Experimental Workflows & Protocols

Trustworthy results are built on robust and well-documented protocols. Below are step-by-step methodologies for the analysis of methionine sulfone-containing peptides, integrating best practices discussed in this guide.

Workflow Visualization

Caption: General workflow for quantitative analysis of MetO2 peptides.

Protocol 1: Sample Preparation using 18O-Labeling

This protocol is adapted from methodologies designed to accurately determine protein methionine oxidation.[1][5]

• Protein Solubilization: Solubilize protein samples in a denaturing buffer (e.g., 8 M urea, 50 mM Tris-HCl, pH 8.0).

• Forced Oxidation: Add H218O2 to a final concentration of ~20 mM. Incubate at room temperature for 30-60 minutes. Causality: This step ensures all unoxidized methionines are converted to Met18O, providing a stable internal reference to control for artifactual oxidation.

• Quenching and Reduction: Quench the reaction by adding an excess of a reducing agent that will not reverse MetO, such as DTT (dithiothreitol) to a final concentration of 10 mM, to reduce disulfide bonds. Incubate for 1 hour at 37°C. Note: DTT and TCEP will not reduce methionine sulfoxide.[2]

• Alkylation: Alkylate free cysteine residues by adding iodoacetamide (IAA) to a final concentration of 25 mM. Incubate for 30 minutes in the dark at room temperature.

• Buffer Exchange & Digestion: Dilute the sample at least 4-fold with 50 mM Tris-HCl (pH 8.0) to reduce the urea concentration to below 2 M. Add trypsin at a 1:50 (enzyme:protein) ratio and incubate overnight at 37°C.

• Quench and Desalt: Quench the digestion by adding formic acid to a final concentration of 1%. Desalt the resulting peptides using a C18 StageTip or equivalent solid-phase extraction method.

• Lyophilize and Reconstitute: Dry the peptides and reconstitute in a suitable buffer for LC-MS/MS analysis (e.g., 0.1% formic acid in water).

Protocol 2: LC-MS/MS Acquisition

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase column with a particle size ≤ 1.9 µm.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A shallow gradient is recommended to ensure separation of the more hydrophilic oxidized peptides from their unmodified counterparts. For example, a 60-minute gradient from 2% to 40% Mobile Phase B.[3]

• Mass Spectrometer Settings (Orbitrap Example):

  • Mode: Data-Dependent Acquisition (DDA).

  • MS1 Scan: Resolution of 120,000; AGC Target of 4e5; m/z range of 350-1500.

  • MS/MS Scans: Use a decision-tree approach if available to apply different fragmentation methods based on precursor charge state.

    • For 2+ precursors: Use HCD with a normalized collision energy (NCE) of 28-30%.

    • For 3+ and higher precursors: Use ETD with calibrated reaction times.[13]

  • MS/MS Detection: Orbitrap at a resolution of 15,000-30,000.

  • Dynamic Exclusion: Enable to prevent repeated fragmentation of the most abundant peptides (e.g., exclude for 30 seconds).

Data Analysis Workflow

• Database Searching:

  • Use a search algorithm such as Sequest, Mascot, or MaxQuant.

  • Variable Modifications: Crucially, include the following in your search parameters:

    • Methionine Sulfone (MetO2): +31.9898 Da

    • Methionine Sulfoxide (MetO): +15.9949 Da

    • 18O-labeled Methionine Sulfoxide (Met18O): +17.9992 Da

  • Fixed Modification: Carbamidomethyl on Cysteine: +57.0215 Da.

• Quantification: For 18O-labeled experiments, quantify the level of pre-existing oxidation for each methionine-containing peptide by calculating the ratio of the peak area for the 16O-modified peptide to the sum of the peak areas for both 16O- and 18O-modified peptides.

Conclusion

The mass spectrometric analysis of methionine sulfone-containing peptides is a formidable challenge that requires a multi-faceted and carefully controlled approach. By understanding the pitfalls of artifactual oxidation and implementing robust sample preparation strategies like 18O-labeling, researchers can establish a trustworthy foundation for their data. Pairing this with advanced fragmentation techniques—leveraging the rich fragmentation of HCD and the complementary nature of ETD—ensures the highest confidence in peptide identification and characterization. The workflows and protocols detailed in this guide provide a validated framework for obtaining accurate, reproducible, and publication-quality data, empowering scientists to unravel the complex role of irreversible methionine oxidation in their specific fields of research.

References

• Lim, J. M., et al. (2019). Methionine Alkylation as an Approach to Quantify Methionine Oxidation Using Mass Spectrometry. Journal of the American Society for Mass Spectrometry. [Link]

• Ghesquière, B., et al. (2013). Accurate Determination of Protein Methionine Oxidation by Stable Isotope Labeling and LC-MS Analysis. Analytical Chemistry. [Link]

• Bettinger, J. C., et al. (2020). Quantitative Analysis of in Vivo Methionine Oxidation of the Human Proteome. Journal of the American Chemical Society. [Link]

• Bettinger, J. (2020). Peptide oxidation bias during sample preparation for LC-MS/MS. Biology Stack Exchange. [Link]

• Lim, J. M., et al. (2019). Methionine Alkylation as an Approach to Quantify Methionine Oxidation Using Mass Spectrometry. Journal of the American Society for Mass Spectrometry. [Link]

• Perez, J. J., et al. (2007). Oxidation of Methionine Residues in Polypeptide Ions via Gas-Phase Ion/Ion Chemistry. Journal of the American Society for Mass Spectrometry. [Link]

• Schilling, B., et al. (2006). Mechanisms for the selective gas-phase fragmentation reactions of methionine side chain fixed charge sulfonium ion containing peptides. Journal of the American Society for Mass Spectrometry. [Link]

• Shen, Y., et al. (2011). Effectiveness of CID, HCD, and ETD with FT MS/MS for degradomic-peptidomic analysis: comparison of peptide identification methods. Journal of Proteome Research. [Link]

• Jia, W., et al. (2012). CID, ETD and HCD Fragmentation to Study Protein Post-Translational Modifications. Journal of Analytical & Bioanalytical Techniques. [Link]

• Proteome Software. (2021). CID, ETD, HCD, and Other Fragmentation Modes in Scaffold. Proteome Software Support. [Link]

• Shen, Y., et al. (2012). Improving CID, HCD, and ETD FT MS/MS degradome-peptidome identifications using high accuracy mass information. Proteomics. [Link]

• Yi, L., et al. (2013). Accurate determination of protein methionine oxidation by stable isotope labeling and LC-MS analysis. Analytical Chemistry. [Link]

• Frese, C. K., et al. (2011). Improved Peptide Identification by Targeted Fragmentation Using CID, HCD and ETD on an LTQ-Orbitrap Velos. Journal of Proteome Research. [Link]

• Miles, C. O., et al. (2014). Sulfide Oxidations for LC-MS Analysis of Methionine-Containing Microcystins in Dolichospermum flos-aquae NIVA-CYA 656. Environmental Science & Technology. [Link]

• Sharp, J. S., et al. (2009). Conversion of Methionine to Homocysteic Acid in Heavily Oxidized Proteomics Samples. Journal of the American Society for Mass Spectrometry. [Link]

• Paris, G., et al. (2020). Sulfur isotope analysis of cysteine and methionine via preparatory liquid chromatography and elemental analyzer isotope ratio mass spectrometry. Rapid Communications in Mass Spectrometry. [Link]

• Van Angeren, M., et al. (2020). Monitoring of On-column Methionine Oxidation as Part of a System Suitability Test During UHPLC–MS/MS Peptide Mapping. LCGC International. [Link]

• Zhang, W., et al. (2004). Selective identification and quantitative analysis of methionine containing peptides by charge derivatization and tandem mass spectrometry. Journal of the American Society for Mass Spectrometry. [Link]

• Yang, J., et al. (2010). Identification of methionine sulfoxide diastereomers in immunoglobulin gamma antibodies using methionine sulfoxide reductase enzymes. Analytical Biochemistry. [Link]

• Larda, S., et al. (2021). Discrimination of Methionine Sulfoxide and Sulfone by Human Neutrophil Elastase. International Journal of Molecular Sciences. [Link]

• Farnell, B. (2023). How to handle peptides that contain methionine. Biotage. [Link]

• Liu, W., et al. (2023). Controlled reversible methionine-selective sulfimidation of peptides. Science Advances. [Link]

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A Senior Application Scientist's Guide to Assessing the Purity of Peptides Containing Fmoc-Met(O2)-OH

For researchers and drug development professionals engaged in solid-phase peptide synthesis (SPPS), the incorporation of non-standard amino acids like Fmoc-L-methionine sulfone [Fmoc-Met(O2)-OH] offers a pathway to novel therapeutics with enhanced stability. Methionine sulfone serves as a non-oxidizable isostere of methionine, preventing the in-vivo oxidation that can compromise the efficacy of methionine-containing peptides. However, the unique physicochemical properties of the sulfone group introduce distinct challenges in synthesis and, critically, in the verification of peptide purity.

This guide provides a comparative analysis of the essential analytical techniques required for the robust purity assessment of these modified peptides. We will move beyond simple protocols to explain the underlying principles and causal relationships, ensuring a self-validating approach to quality control.

The Core Challenge: Beyond a Simple Chromatogram

Unlike the synthesis of standard methionine peptides where accidental oxidation to sulfoxide (Met(O)) or sulfone (Met(O2)) is a primary concern, the intentional incorporation of Met(O2) presents a different set of analytical hurdles.[1][2] The goal is to confirm not only the peptide's overall purity but also the complete and correct incorporation of the methionine sulfone residue.

The primary challenges include:

• Altered Hydrophilicity: The highly polar sulfone group significantly increases the hydrophilicity of the peptide compared to its methionine or methionine sulfoxide counterparts. This dramatically alters its behavior in reversed-phase chromatography.[3]

• Confirmation of Oxidation State: The analytical methods must be able to distinguish between the target peptide containing Met(O2) (+32 Da relative to Met), the partially oxidized intermediate Met(O) (+16 Da), and the unoxidized Met residue.

• Standard SPPS Impurities: The synthesis is still susceptible to common SPPS-related impurities, such as deletion sequences, truncated peptides, and byproducts from incomplete deprotection of other side chains.[4][5][6]

A robust assessment, therefore, cannot rely on a single analytical method. It requires an orthogonal approach, primarily combining High-Performance Liquid Chromatography (HPLC) for quantification with Mass Spectrometry (MS) for identity confirmation.

The Analytical Toolkit: A Comparative Guide

The gold standard for peptide purity analysis is the synergistic use of Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) and Mass Spectrometry (MS), often combined in a single LC-MS system.[7]

Reversed-Phase HPLC: The Quantitative Workhorse

RP-HPLC separates molecules based on their hydrophobicity. It remains the principal method for quantifying the purity of the target peptide relative to its impurities.

Causality Behind Method Development: The presence of the polar Met(O2) residue causes the peptide to elute earlier from a C18 column than its Met or Met(O) analogues.[2][3] An analyst accustomed to the retention time of a standard peptide will find the Met(O2) version in a completely different part of the chromatogram. This necessitates specific method development. A shallower gradient of the organic mobile phase (typically acetonitrile) is often required to achieve adequate separation from other polar, synthesis-related impurities that may co-elute.

Detailed Protocol: Analytical RP-HPLC for Met(O2) Peptide Purity

• System Preparation:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade water.

  • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade acetonitrile.

  • System Purge: Thoroughly purge all lines to remove bubbles and ensure a stable baseline.

  • Column Equilibration: Equilibrate the column with the initial gradient conditions (e.g., 95% A / 5% B) for at least 15-20 column volumes or until a stable baseline is achieved.

• Sample Preparation:

  • Accurately weigh ~1 mg of the lyophilized peptide.

  • Dissolve in a suitable solvent. Start with Mobile Phase A. If solubility is an issue, add a small amount of acetonitrile or DMSO.

  • Vortex thoroughly to ensure complete dissolution.

  • Filter the sample through a 0.22 µm syringe filter to remove particulates.

  • Prepare a final concentration of approximately 0.5-1.0 mg/mL.

• Chromatographic Run:

  • Injection Volume: 10-20 µL.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV absorbance at 214 nm and 280 nm. The 214 nm wavelength detects the peptide backbone, providing a general purity profile.

  • Gradient: A typical starting gradient for a polar peptide is:

    • 0-5 min: 5% B

    • 5-35 min: 5% to 65% B (linear gradient)

    • 35-37 min: 65% to 95% B (wash step)

    • 37-40 min: 95% B (hold)

    • 40-41 min: 95% to 5% B (return to initial)

    • 41-50 min: 5% B (re-equilibration)

  • Note: This gradient is a starting point and must be optimized based on the specific peptide's retention time to ensure the main peak is well-resolved from impurities.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity by determining the area of the main peak as a percentage of the total area of all peaks:

    • % Purity = (Area_MainPeak / Total_Area_AllPeaks) * 100

Mass Spectrometry: The Definitive Identity Check

While HPLC provides quantitative data on purity, it reveals nothing about the identity of the peaks. Mass spectrometry is essential to confirm that the main peak corresponds to the peptide with the correct mass for Met(O2) incorporation.

Why it is Trustworthy: MS provides a fundamental physical property of the molecule—its mass-to-charge ratio (m/z). This allows for the unambiguous confirmation of the peptide's identity and the mass shifts associated with modifications. Electrospray Ionization (ESI-MS) is the most common technique for peptide analysis.[7]

Detailed Protocol: ESI-MS for Met(O2) Peptide Identity Confirmation

• Sample Preparation:

  • Prepare a sample at a concentration of approximately 10-50 µM in a suitable solvent (e.g., 50:50 Water/Acetonitrile with 0.1% formic acid). Formic acid is preferred over TFA for MS as it is more volatile and causes less ion suppression.

  • The sample can be introduced directly via infusion or, more commonly, as the eluent from an LC-MS system.

• Instrument Setup (LC-MS):

  • Ionization Mode: Positive ion mode is standard for peptides.

  • Mass Range: Set a scan range that comfortably brackets the expected m/z values for the various charge states of your peptide (e.g., 400-2000 m/z).

  • Data Acquisition: Acquire the full scan mass spectrum. The instrument will detect the intact peptide with different numbers of protons attached (e.g., [M+H]+, [M+2H]2+, [M+3H]3+).

• Data Analysis:

  • Calculate Expected Mass: Determine the theoretical average molecular weight of your target peptide containing Met(O2). Remember that Met(O2) adds 32.00 Da to the mass compared to a standard methionine residue.

  • Deconvolution: Use the instrument's software to deconvolute the raw spectrum (which shows multiple charge states) to determine the experimental molecular weight of the main HPLC peak.

  • Compare: The experimental mass should match the theoretical mass within a narrow tolerance (typically <0.1 Da for standard resolution instruments).

  • Impurity Identification: Analyze the masses of minor peaks from the chromatogram to identify them (e.g., a peak with a mass 16 Da lower than the main peak likely corresponds to the Met(O) version of the peptide).

Impurity Profiling: A Systematic Approach

A self-validating purity assessment requires anticipating potential impurities. These arise from the starting materials and the SPPS process itself.

Table 1: Common Impurities in Fmoc-Met(O2)-OH Peptide Synthesis

Impurity Type	Description	Mass Difference from Target	Likely Origin
Deletion Sequence	Missing one or more amino acids.	Negative (mass of missing aa)	Incomplete coupling or deprotection steps during SPPS.[8]
Truncation Sequence	Peptide chain terminated prematurely.	Negative (mass of missing fragment)	Inefficient coupling, especially of hindered amino acids.
Incomplete Oxidation	Contains Met(O) instead of Met(O2).	-16 Da	Impure Fmoc-Met(O2)-OH starting material.
Unoxidized Peptide	Contains Met instead of Met(O2).	-32 Da	Impure Fmoc-Met(O2)-OH starting material.
Incomplete Deprotection	Residual side-chain protecting groups (e.g., tBu, Pbf, Trt).	Positive (mass of protecting group)	Inefficient or incomplete final cleavage/deprotection step.[5][6]
Diastereomers	Racemization of an amino acid during synthesis.	0 Da (isobaric)	Can be caused by activation method or Fmoc-deprotection conditions.[6]

Note: Diastereomers are not separable by MS but may appear as closely eluting peaks or a broadened peak in high-resolution HPLC.

Diagram: Origins of Potential Impurities

The following diagram illustrates the stages of synthesis and analysis where impurities can be introduced or identified.

Caption: Workflow from synthesis to analysis, highlighting impurity origins.

Integrated Data Analysis: A Case Study

To achieve a definitive purity value, data from HPLC and MS must be combined.

Hypothetical Peptide: Ac-Tyr-Gly-Gly-Phe-Met(O2)-NH2 Theoretical Average Mass: 661.7 Da

Table 2: Integrated Purity Assessment Data

Peak # (from HPLC)	Retention Time (min)	Area % (HPLC)	Observed Mass (MS)	Mass Diff. (Da)	Identity Assignment
1	14.5	2.1%	548.6	-113.1	Deletion (Glycine)
2	18.2	95.5%	661.7	0.0	Target Peptide
3	18.9	1.5%	645.7	-16.0	Met(O) Impurity
4	19.8	0.9%	629.7	-32.0	Met Impurity

Diagram: Analytical Decision Workflow

This diagram outlines the logical process for characterizing a synthesized Met(O2) peptide.

Caption: Decision workflow for purity and identity verification of Met(O2) peptides.

Conclusion and Best Practices

Assessing the purity of peptides containing Fmoc-Met(O2)-OH is a multi-faceted task that demands more than a cursory glance at an HPLC trace. The significant change in polarity imparted by the sulfone group requires dedicated analytical method development and a synergistic interpretation of orthogonal data.

Key Recommendations for Researchers:

• Always Use LC-MS: Do not rely on HPLC alone. Mass confirmation is non-negotiable for verifying the correct oxidation state.

• Develop Specific HPLC Gradients: Do not assume a standard peptide gradient will work. Optimize the method to resolve the polar Met(O2) peptide from potential polar impurities.

• Profile Your Impurities: Use the mass spectrometer to identify the nature of the minor peaks. Knowing whether an impurity is a deletion sequence or an incompletely oxidized product provides crucial feedback for optimizing the synthesis protocol.

• Validate Starting Materials: Ensure the Fmoc-Met(O2)-OH raw material is of high purity to avoid introducing unoxidized or partially oxidized species from the outset.

By adopting this rigorous, evidence-based approach, researchers can ensure the quality, consistency, and scientific validity of their work with these promising, next-generation peptide analogues.

References

• Creative Peptides. (n.d.). Formation Mechanisms and Mitigation Strategies of Common Peptide Impurities.

• Hollemeyer, K., Heinzle, E., & Tholey, A. (2002). Identification of Oxidized Methionine Residues in Peptides Containing Two Methionine Residues by Derivatization and Matrix-Assisted Laser desorption/ionization Mass Spectrometry. Proteomics, 2(11), 1524-31. [Link]

• MolecularCloud. (2023). 6 peptide impurities that appear during the synthesis & storage of peptides.

• Taggart, J. C., et al. (2014). Quantitative Analysis of in Vivo Methionine Oxidation of the Human Proteome. Molecular & Cellular Proteomics, 13(9), 2233-2244. [Link]

• Omizzur. (n.d.). 8 kinds of impurities which appear in peptide drugs synthesis.

• Liu, J. A., et al. (2018). Methionine Alkylation as an Approach to Quantify Methionine Oxidation Using Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 29(10), 2056-2064. [Link]

• Wynendaele, E., et al. (2014). Related impurities in peptide medicines. Journal of Pharmaceutical and Biomedical Analysis, 101, 118-135. [Link]

• Sogawa, K., et al. (2001). Identification of oxidized methionine sites in erythrocyte membrane protein by liquid chromatography/electrospray ionization mass spectrometry peptide mapping. Journal of Chromatography B: Biomedical Sciences and Applications, 752(2), 279-288. [Link]

• Reid, G. E., et al. (2001). Oxidation of Methionine Residues in Polypeptide Ions Via Gas-Phase Ion/Ion Chemistry. Journal of the American Society for Mass Spectrometry, 12(5), 573-582. [Link]

• Krämer, A., et al. (2021). Investigation of Impurities in Peptide Pools. Molecules, 26(11), 3374. [Link]

• Cryar, A., et al. (2021). Discrimination of Methionine Sulfoxide and Sulfone by Human Neutrophil Elastase. International Journal of Molecular Sciences, 22(17), 9516. [Link]

• BenchChem. (n.d.). A Comparative Guide to Fmoc-Met(Trt)-OH and Fmoc-Met-OH in Peptide Synthesis.

• Rentier, C., et al. (2018). Methionine sulfoxide- and sulfone-containing peptide synthesis: management of a relevant post-translational modification in proteins. Journal of Peptide Science, 24(11), e3119. [Link]

• Stanitzek, S., et al. (2019). Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation-Prone Peptides. Chemistry - A European Journal, 25(2), 479-483. [Link]

• Biosynth. (n.d.). Analytical methods and Quality Control for peptide products.

• Galanis, A. S., Albericio, F., & Grotli, M. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega, 8(17), 15023–15032. [Link]

• Valentová, K., et al. (2020). Sulfated Phenolic Substances: Preparation and Optimized HPLC Analysis. Molecules, 25(21), 5038. [Link]

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A Senior Application Scientist's Guide to the Impact of Methionine Oxidation on Peptide Conformation

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond a Simple Hydrophobic Residue

In the landscape of protein chemistry and biopharmaceutical development, methionine is often deceptively categorized as a generic hydrophobic amino acid. This view, however, is profoundly outdated.[1] Methionine, with its flexible, sulfur-containing side chain, is a critical player in protein structure, a key metabolic regulator, and, most importantly for this guide, a primary target for oxidation by reactive oxygen species (ROS).[2][3]

The oxidation of methionine residues is not merely a chemical curiosity; it is a post-translational modification (PTM) with significant consequences that can dramatically alter the conformation, stability, and function of peptides and proteins.[4][5][6] For drug development professionals, understanding and characterizing this modification is essential, as methionine oxidation can impact the efficacy, stability, and immunogenicity of therapeutic proteins like monoclonal antibodies.[4][5][6]

This guide provides an in-depth comparison of the analytical methodologies used to investigate the conformational impact of methionine oxidation. We will move beyond simple protocols to explain the causal biochemistry, empowering you to design robust experiments, accurately interpret data, and make informed decisions in your research and development workflows.

The Chemistry of Methionine Oxidation: A Tale of Two States

Methionine's thioether side chain is highly susceptible to oxidation, primarily converting to methionine sulfoxide (MetO).[7][8] This reaction can be driven by a host of oxidants, from cellular ROS like hydrogen peroxide (H₂O₂) to external factors like light exposure and chemical treatments.[6][9]

A critical and often overlooked aspect of this first oxidation step is the creation of a new chiral center at the sulfur atom, resulting in two diastereomers: methionine-S-sulfoxide (Met-S-O) and methionine-R-sulfoxide (Met-R-O).[1][10][11] These are not functionally equivalent. Biological systems have evolved stereospecific enzymes—MsrA for the S-form and MsrB for the R-form—to reduce MetO back to methionine, highlighting the importance of this reversible modification in cellular regulation and antioxidant defense.[1][10][12] In a biopharmaceutical context, the specific diastereomer formed can lead to distinct conformational changes.[4]

Under harsher oxidative stress, MetO can be further and irreversibly oxidized to methionine sulfone (MetO₂).[9]

Logical Flow: From Chemical Change to Functional Impact

The conversion of methionine to its oxidized forms initiates a cascade of effects rooted in a fundamental change in the physicochemical properties of the amino acid side chain. This logic is crucial for understanding why we choose specific analytical techniques.

Caption: A multi-technique workflow for characterizing methionine oxidation's impact.

Method 1: Mass Spectrometry (MS) for Site Identification & Quantification

Expertise & Causality: Mass spectrometry is the foundational technique because it directly measures the mass change (+16 Da for MetO, +32 Da for MetO₂) caused by oxidation. By employing a "bottom-up" proteomics approach (digesting the protein into peptides), we can pinpoint the exact location and relative abundance of the modification. This site-specific information is crucial because the functional impact of oxidation is highly dependent on its location. [6][13] Trustworthiness - The Artifact Problem: A major pitfall in quantifying methionine oxidation is its potential to occur during sample preparation and analysis (artifactual oxidation). [14][15]A trustworthy protocol must differentiate between pre-existing (in vivo or formulation-induced) oxidation and analytical artifacts.

Experimental Protocol: Stable Isotope Labeling LC-MS

This protocol incorporates ¹⁸O-labeling to create a self-validating system that eliminates the risk of overestimating oxidation levels. [14][15][16]

• Initial Sample Treatment:

  • Take two aliquots of your protein sample (e.g., a monoclonal antibody). One will be the "untreated" sample, the other a "fully oxidized" reference.

  • To the "untreated" sample, add H₂¹⁸O₂ (hydrogen peroxide enriched with the heavy oxygen isotope) to a final concentration of ~1.25% and incubate for 30-60 minutes at room temperature. [14][16]This step is critical: it converts all unoxidized methionines to Met-¹⁸O, which has a mass of +18 Da. Any methionine that was already oxidized in your original sample remains as Met-¹⁶O (+16 Da). This "blocks" native methionines from being artifactually oxidized to Met-¹⁶O later.

• Denaturation, Reduction, and Alkylation:

  • Denature the protein in a buffer containing a chaotropic agent like 6 M Guanidine-HCl or 8 M Urea.

  • Reduce disulfide bonds using Dithiothreitol (DTT).

  • Alkylate free cysteine residues with Iodoacetamide (IAA) to prevent disulfide bond reformation.

• Proteolytic Digestion:

  • Buffer exchange the sample into a digestion-compatible buffer (e.g., Tris-HCl, pH 8.0).

  • Add a protease, typically trypsin, at a 1:25 to 1:50 enzyme-to-protein ratio and incubate overnight at 37°C.

• LC-MS/MS Analysis:

  • Inject the peptide digest onto a reverse-phase liquid chromatography (LC) system coupled to a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF).

  • Separate peptides using a gradient of increasing organic solvent (e.g., acetonitrile).

  • Acquire data in a data-dependent acquisition (DDA) mode, where the instrument measures the mass of the peptides (MS1 scan) and then fragments them to determine their sequence (MS2 scan).

• Data Analysis:

  • Search the MS/MS data against the protein's sequence using software like Mascot, Sequest, or Byonic.

  • Specify variable modifications for Met-¹⁶O (+15.995 Da) and Met-¹⁸O (+17.999 Da).

  • The true, original level of oxidation at a specific site is calculated from the relative peak areas of the peptides containing Met-¹⁶O versus Met-¹⁸O.

Method 2: Circular Dichroism (CD) for Secondary Structure Analysis

Expertise & Causality: CD spectroscopy measures the differential absorption of left- and right-circularly polarized light by chiral molecules. [14][17]In proteins, the peptide backbone is the dominant chromophore in the far-UV region (190-260 nm). The resulting spectrum is highly sensitive to the protein's secondary structure (α-helix, β-sheet, random coil). [2][14]Because MetO can disrupt organized structures like α-helices, CD provides a global view of how oxidation impacts the overall fold.

Experimental Protocol: Comparative Far-UV CD Spectroscopy

• Sample Preparation:

  • Prepare the non-oxidized (control) and oxidized protein samples at the same concentration (typically 0.1-0.2 mg/mL).

  • The buffer must be transparent in the far-UV range. A 10-20 mM phosphate buffer is a common choice. Avoid high concentrations of salts or other UV-absorbing species.

  • Accurately determine the protein concentration of both samples using a reliable method like amino acid analysis (do not use Bradford or Lowry assays).

• Instrument Setup:

  • Use a quartz cuvette with a short pathlength (e.g., 1 mm) to minimize buffer absorbance. [2] * Continuously flush the instrument with dry nitrogen gas to displace oxygen, which absorbs below 200 nm.

• Data Acquisition:

  • First, acquire a spectrum of the buffer blank using the same settings as for the samples.

  • Acquire spectra for the control and oxidized samples from ~260 nm down to ~195 nm.

  • Use a slow scan speed and multiple accumulations (e.g., 3-5 scans) to improve the signal-to-noise ratio.

• Data Processing and Analysis:

  • Subtract the buffer blank spectrum from each sample spectrum.

  • Convert the raw data (ellipticity in millidegrees) to Mean Residue Ellipticity ([θ]), which normalizes for concentration, pathlength, and the number of amino acids. [17] * Visually compare the spectra. A decrease in the negative bands at 222 nm and 208 nm is indicative of a loss of α-helical content.

  • For a quantitative estimate, use deconvolution algorithms (e.g., CONTIN, SELCON3) to calculate the percentage of α-helix, β-sheet, and random coil in each sample.

Method 3: Differential Scanning Calorimetry (DSC) for Thermal Stability

Expertise & Causality: DSC directly measures the heat capacity of a sample as a function of temperature. [10][16]As a protein is heated, it unfolds (denatures), a process that requires energy absorption. This is observed as an endothermic peak in the DSC thermogram. The temperature at the peak's apex is the melting temperature (Tₘ), a direct measure of the protein's thermal stability. [13]Since oxidation often destabilizes a protein's tertiary structure, a decrease in Tₘ is a strong indicator of a significant conformational impact.

Experimental Protocol: Comparative Thermal Denaturation Analysis

• Sample Preparation:

  • Prepare the non-oxidized (control) and oxidized samples at a concentration of 0.5-1.0 mg/mL in the same buffer.

  • Prepare a sufficient volume of the exact same buffer for the reference cell.

  • Degas all solutions immediately before loading to prevent bubble formation during the scan.

• Instrument Setup and Loading:

  • Load the reference cell with the buffer and the sample cell with the protein solution. Ensure no air bubbles are present.

• Data Acquisition:

  • Set the temperature range for the scan (e.g., 20°C to 100°C).

  • Set a constant scan rate, typically 60-90°C/hour. [9] * Allow the instrument to equilibrate at the starting temperature before beginning the scan.

• Data Analysis:

  • Subtract the buffer-buffer baseline scan from the sample scan to obtain the protein's excess heat capacity curve.

  • Fit the data to a suitable thermodynamic model using the instrument's software.

  • The primary output is the Tₘ (midpoint of the unfolding transition). A lower Tₘ for the oxidized sample compared to the control indicates destabilization.

  • The area under the peak provides the calorimetric enthalpy (ΔH) of unfolding. [10]

Method 4: Nuclear Magnetic Resonance (NMR) Spectroscopy for High-Resolution Analysis

Expertise & Causality: NMR spectroscopy probes the chemical environment of individual atomic nuclei. It is exquisitely sensitive to even minor changes in protein conformation. While determining a full 3D structure is intensive, comparing 2D NMR spectra of oxidized and non-oxidized samples can reveal precise, residue-level structural changes. The ¹³C methyl group of methionine sulfoxide gives a distinct signal approximately 22.6 ppm downfield from that of native methionine, allowing for direct observation and quantification. [5][18] Experimental Protocol: 2D ¹H-¹⁵N HSQC Comparative Analysis

This protocol assumes the protein can be produced with ¹⁵N isotopic labeling, which is standard for NMR analysis.

• Sample Preparation:

  • Produce and purify ¹⁵N-labeled versions of the non-oxidized (control) and oxidized protein.

  • Samples should be at a high concentration (0.1-1 mM) in a suitable NMR buffer (e.g., phosphate buffer in 90% H₂O/10% D₂O).

• Data Acquisition:

  • Acquire 2D ¹H-¹⁵N HSQC (Heteronuclear Single Quantum Coherence) spectra for both the control and oxidized samples on a high-field NMR spectrometer (≥600 MHz). This experiment produces a spectrum where each peak corresponds to a specific backbone N-H group in the protein.

• Data Analysis:

  • Overlay the two HSQC spectra.

  • Identify Chemical Shift Perturbations (CSPs): Residues whose local environment has changed due to oxidation will show a shift in their peak position between the two spectra. The magnitude of the shift indicates the degree of perturbation.

  • Monitor Peak Broadening: Residues in regions that become more flexible or dynamic upon oxidation may show significantly weaker or broader peaks in the spectrum of the oxidized sample.

  • The CSPs provide a high-resolution map of the conformational changes, pinpointing which parts of the protein structure are most affected by the oxidation event identified by MS.

Comparative Summary of Techniques

Technique	Principle	Information Gained	Pros	Cons
Mass Spectrometry (MS)	Measures mass-to-charge ratio of peptides.	Primary: Site-specific identification and quantification of oxidation.	High sensitivity and specificity; provides location of the modification.	Provides little direct conformational information; prone to artifactual oxidation if not controlled. [1]
Circular Dichroism (CD)	Measures differential absorption of circularly polarized light.	Secondary: Global changes in secondary structure content (α-helix, β-sheet).	Rapid, low sample consumption; good for assessing overall folding. [2][14]	Low resolution (global average); provides no site-specific information.
Differential Scanning Calorimetry (DSC)	Measures heat absorbed during thermal denaturation.	Tertiary: Changes in thermal stability (Tₘ), indicating impact on tertiary structure integrity.	Direct thermodynamic measurement of stability; highly reproducible. [10][16]	Provides no structural detail; requires relatively high protein concentration.
NMR Spectroscopy	Probes the magnetic properties of atomic nuclei.	Quaternary: High-resolution, residue-specific conformational changes (CSPs).	Provides atomic-level detail of structural perturbations. [5][18]	Requires high sample concentration, isotopic labeling; complex data analysis; limited by protein size. [11]

Conclusion

The oxidation of methionine is a critical modification that can profoundly impact the conformation and function of peptides and proteins. A thorough investigation requires a multi-pronged analytical strategy that is both comprehensive and logically structured. By beginning with mass spectrometry to confirm the presence, location, and extent of oxidation, researchers can then confidently apply a suite of biophysical techniques—CD, DSC, and NMR—to build a complete picture of the resulting conformational changes. Each method, when chosen for the right reasons and executed with robust, self-validating protocols, contributes an essential layer of understanding, transforming a potential product liability into a well-characterized and controlled attribute.

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A Researcher's Guide to Peptide Bond Cleavage at Oxidized Methionine Residues

A Comparative Analysis of Methodologies for Proteomic and Biopharmaceutical Characterization

Introduction: The Challenge of Oxidized Methionine in Protein Analysis

Methionine, a sulfur-containing amino acid, is particularly susceptible to oxidation, readily converting to methionine sulfoxide (MetO) and, under stronger conditions, to methionine sulfone (MetO2). This post-translational modification is not merely an artifact of sample handling; it is a critical biological marker for oxidative stress and plays roles in regulating protein function.[1] For drug development professionals, methionine oxidation is a critical quality attribute (CQA) of therapeutic proteins, as it can impact stability, efficacy, and immunogenicity.

A cornerstone of protein primary structure analysis is chemical cleavage with cyanogen bromide (CNBr), which specifically hydrolyzes the peptide bond at the C-terminus of methionine residues.[2][3][4] This reaction is highly efficient and specific, typically yielding greater than 90% cleavage.[5] However, this reliability is compromised when methionine is oxidized. The addition of an oxygen atom to the sulfur in MetO prevents the necessary S-cyanylation reaction with CNBr, thus inhibiting peptide bond cleavage.[6][7][8] This presents a significant analytical hurdle for researchers needing to map peptides, sequence proteins, or characterize oxidation sites.

This guide provides a comparative study of the most effective strategies to achieve efficient peptide bond cleavage at oxidized methionine residues. We will delve into the mechanistic basis for the failure of standard methods, provide detailed, field-proven protocols for the most reliable workaround, and present a logical workflow for researchers to select the appropriate methodology for their experimental goals.

Section 1: The Molecular Hurdle - Why Standard CNBr Cleavage Fails at Methionine Sulfoxide

The specificity of cyanogen bromide cleavage relies on the nucleophilic attack of the methionine thioether sulfur on the cyanogen bromide molecule. This forms a cyanosulfonium salt intermediate. The subsequent intramolecular cyclization, involving the carbonyl oxygen of the methionine residue, leads to the formation of a five-membered iminolactone ring. This intermediate is unstable and hydrolyzes, resulting in the cleavage of the peptide bond and the conversion of the C-terminal methionine to a homoserine lactone.

When methionine is oxidized to methionine sulfoxide (MetO), the sulfur atom is no longer a strong nucleophile. The presence of the electronegative oxygen atom withdraws electron density from the sulfur, rendering it incapable of initiating the attack on cyanogen bromide. Consequently, the formation of the essential cyanosulfonium salt intermediate is blocked, and the entire cleavage reaction is halted.

Figure 2. Decision workflow for cleavage of proteins with potential MetO.

Detailed Experimental Protocols

Protocol 1: Chemical Reduction of Methionine Sulfoxide

This protocol is adapted for the reduction of MetO in a protein or peptide sample prior to cleavage. [9]

• Materials:

  • Protein/peptide sample containing MetO

  • 10% (v/v) aqueous acetic acid

  • N-(methyl)mercaptoacetamide

  • Inert gas (Nitrogen or Argon)

  • Incubator or water bath at 37°C

  • Lyophilizer or speed-vac

• Procedure:

  • Dissolution: Dissolve the protein/peptide sample in 10% (v/v) aqueous acetic acid. A concentration of 1-5 mg/mL is typical, but the volume should be sufficient to ensure complete solubilization (e.g., 200 µL to 1000 µL per mg of peptide).

  • Reagent Addition: Add N-(methyl)mercaptoacetamide to the solution. A 10- to 50-fold molar excess over the estimated MetO content is recommended.

  • Inert Atmosphere: Gently flush the headspace of the reaction vial with an inert gas (e.g., nitrogen) and seal tightly. This is a critical step to prevent re-oxidation during the incubation.

  • Incubation: Incubate the reaction mixture at 37°C for 24 to 36 hours. The progress of the reduction can be monitored by analyzing small aliquots via LC-MS to observe the mass shift of -16 Da corresponding to the loss of the oxygen atom from MetO.

  • Removal of Reagent: Once the reaction is complete, lyophilize the mixture to remove the solvent and excess volatile reagents. The resulting reduced protein is now ready for CNBr cleavage.

Protocol 2: Standard Cyanogen Bromide (CNBr) Cleavage

This protocol describes a standard method for CNBr cleavage, to be performed after the reduction step if necessary. [3]

• Materials:

  • Reduced protein/peptide sample

  • 70% (v/v) aqueous formic acid

  • Cyanogen Bromide (CNBr) - EXTREME CAUTION: CNBr is highly toxic. Handle only in a certified chemical fume hood with appropriate personal protective equipment.

  • Inert gas (Nitrogen or Argon)

  • Lyophilizer or speed-vac

• Procedure:

  • Dissolution: Dissolve the lyophilized, reduced protein sample in 70% formic acid to a concentration of 1-10 mg/mL.

  • Reagent Preparation: In a chemical fume hood, prepare a solution of CNBr in 70% formic acid. A 100-fold molar excess of CNBr over the total number of methionine residues is typically used.

  • Reaction Initiation: Add the CNBr solution to the protein solution.

  • Inert Atmosphere & Incubation: Flush the headspace of the vial with inert gas, seal, and wrap in aluminum foil to protect from light. Incubate the reaction at room temperature (20-25°C) for 18-24 hours with gentle stirring or agitation.

  • Quenching and Removal: Quench the reaction by adding a 10-fold volume of deionized water. Remove the formic acid and excess CNBr by lyophilization. Repeat the lyophilization from water twice more to ensure complete removal of residual acid. The resulting peptide fragments are ready for downstream analysis.

Conclusion and Future Outlook

The presence of methionine sulfoxide poses a significant challenge to a fundamental technique in protein chemistry—CNBr cleavage. This guide demonstrates that a direct cleavage approach is largely ineffective due to the chemical inertness of the oxidized sulfur atom. The most scientifically sound, reliable, and efficient method is a two-step strategy involving the chemical reduction of MetO back to Met, followed by a standard high-efficiency CNBr protocol. By understanding the underlying mechanisms and employing the detailed workflows and protocols provided, researchers in both academic and industrial settings can confidently and accurately analyze proteins containing this critical post-translational modification.

Future advancements may lie in the development of novel chemo-selective reagents capable of directly recognizing and cleaving the peptide bond at MetO, or in the engineering of proteases with tailored specificity for oxidized residues. However, the reduction-then-cleavage strategy remains the current gold standard, providing the accuracy and efficiency required for rigorous scientific inquiry and the characterization of biopharmaceutical products.

References

• Aapptec (2019). Post Cleavage Reduction of Met(O). Aapptec Technical Support Information Bulletin 1153. [Link]

• Crimmins, D. L. (2018). Chemical cleavage of proteins on membranes. Current protocols in protein science, 94, 11.13.1-11.13.14. [Link]

• Taggart, C. C., et al. (2021). Discrimination of Methionine Sulfoxide and Sulfone by Human Neutrophil Elastase. International Journal of Molecular Sciences, 22(16), 8878. [Link]

• Gupta, A., & Mahalakshmi, R. (2012). Modified CNBr Cleavage Protocol for Efficient Separation of Met-Ser Containing OmpX-Om14 Membrane Protein Fusion. International Review of Biophysical Chemistry, 3(5). [Link]

• Kaiser, R., & Metzka, L. (1999). Enhancement of cyanogen bromide cleavage yields for methionyl-serine and methionyl-threonine peptide bonds. Analytical Biochemistry, 266(1), 1-8. [Link]

• Studylib (n.d.). Chemical Cleavage of Bonds Explained. [Link]

• Levine, R. L., et al. (2009). Methionine Oxidation and Reduction in Proteins. Antioxidants & Redox Signaling, 12(9), 1083-1090. [Link]

• ResearchGate (n.d.). How to safely recover/deactivate cyanogen bromide after lyophilisation?. [Link]

• Biotage (2023). How to handle peptides that contain methionine. [Link]

• Sandeen, S. J., et al. (1991). Comparison of two chemical cleavage methods for preparation of a truncated form of recombinant human insulin-like growth factor I from a secreted fusion protein. International journal of peptide and protein research, 37(2), 147-153. [Link]

• Tarr, G. E. (1986). Chemical cleavage of proteins. Methods of protein microcharacterization, 155-194. [Link]

• Low, T. S., et al. (2012). Characterization of methionine oxidation and methionine sulfoxide reduction using methionine-rich cysteine-free proteins. BMC biochemistry, 13, 22. [Link]

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